Aspochracin

Core Science & Biosynthesis

The Chemical Architecture of Aspochracin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Aspochracin, a metabolite produced by the fungus Aspergillus ochraceus, is a compound of interest due to its notable insecticidal properties. This technical guide provides a detailed overview of its chemical structure, biological activity, and the methodologies involved in its study.

Chemical Identity and Structure

Aspochracin is a non-proteogenic cyclotripeptide.[1] Its unique structure is composed of three amino acid residues: N-methyl-L-alanine, N-methyl-L-valine, and L-ornithine. A key feature of its architecture is the cyclization, which occurs through the delta (δ) amino group of the L-ornithine residue, rather than the more common alpha (α) amino group.[1] The α-amino group of ornithine is acylated with an octatrienoic acid side chain.[1][2][3] This triene-containing side chain is crucial for its biological activity; its reduction to hexahydroaspochracin results in a complete loss of insecticidal effects.[2]

Below is a two-dimensional representation of the chemical structure of Aspochracin, generated using the DOT language.

Figure 1: 2D Chemical Structure of Aspochracin

Physicochemical and Biological Data

The known quantitative data for Aspochracin is summarized in the table below. While its insecticidal properties are established, its broader pharmacological profile remains largely unexplored, and it is reported to be non-toxic to mammalian cell lines.[1]

Property	Value	Reference
Molecular Formula	C₂₄H₃₆N₄O₄	[1] (Implied)
Molecular Weight	444.57 g/mol	[1] (Calculated)
Appearance	Pale-yellow powder	[3][4]
Solubility	Soluble in ethanol, methanol, DMF, DMSO	[1]
Biological Activity	Insecticidal	[2][3][4][5]
Insecticidal Metric	Minimal effective concentration of 17 µg/g (by injection) on silkworm and fall webworm larvae, causing paralysis.	[3][4]

Experimental Protocols

Isolation and Purification of Aspochracin

The original isolation of Aspochracin from the culture filtrate of Aspergillus ochraceus provides a foundational methodology for obtaining this metabolite.[5] A generalized protocol based on common practices for fungal natural products is outlined below.[3][4]

• Fungal Cultivation : Aspergillus ochraceus is cultured in a suitable liquid or solid medium to promote the production of secondary metabolites.

• Extraction : The culture filtrate or mycelial mass is extracted with an organic solvent, typically ethyl acetate (B1210297) (EtOAc), to partition the metabolites from the aqueous medium.[3][4]

• Concentration : The organic extract is concentrated under reduced pressure to yield a crude extract.

• Chromatographic Separation : The crude extract is subjected to column chromatography, commonly using silica (B1680970) gel as the stationary phase.[3][4]

• Elution : A gradient of solvents (e.g., a hexane-ethyl acetate or chloroform-methanol system) is used to elute fractions with increasing polarity.

• Fraction Analysis : Fractions are analyzed using techniques like Thin Layer Chromatography (TLC) to identify those containing the target compound.

• Final Purification : Fractions containing Aspochracin are pooled and may undergo further purification steps, such as preparative High-Performance Liquid Chromatography (HPLC), to yield the pure compound.

Structure Elucidation

The determination of Aspochracin's complex structure involves a combination of spectroscopic and chemical methods.[3][4][5][6]

• Mass Spectrometry (MS) : To determine the molecular weight and elemental formula.

• Nuclear Magnetic Resonance (NMR) Spectroscopy : 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC) NMR experiments are conducted to establish the connectivity of atoms and identify the individual amino acid residues and the fatty acid side chain.

• Chemical Degradation : Acid hydrolysis of Aspochracin breaks the peptide bonds, releasing the constituent amino acids, which can then be identified by comparison with authentic standards using chromatographic methods.

• Chiral Analysis : To determine the stereochemistry (L or D configuration) of the amino acid residues.

Biosynthesis Pathway

Aspochracin is a non-ribosomal peptide, meaning its synthesis is not directed by mRNA templates on ribosomes. Instead, it is assembled by large, multi-domain enzymes known as Non-Ribosomal Peptide Synthetases (NRPS). While the specific gene cluster for Aspochracin biosynthesis has not been fully detailed, the general workflow for NRPS-mediated synthesis provides a logical framework for its formation.

The diagram below illustrates a generalized workflow for the synthesis of a cyclotripeptide like Aspochracin via an NRPS enzyme complex.

Figure 2: Generalized NRPS Workflow for Aspochracin Biosynthesis

This process involves:

• Initiation : Adenylation (A) domains select specific amino acids (in this case, Ornithine, N-methyl-Valine, and N-methyl-Alanine) and activate them.

• Elongation : The activated amino acids are loaded onto Peptidyl Carrier Protein (PCP) domains. Condensation (C) domains then catalyze the formation of peptide bonds between the amino acids on adjacent PCP domains, elongating the peptide chain.

• Termination : Finally, a Thioesterase (TE) domain releases the completed linear peptide. In the case of Aspochracin, this domain catalyzes the intramolecular cyclization via the δ-amino group of ornithine. A separate enzymatic step, likely involving an acyltransferase, attaches the octatrienoic acid side chain to the free α-amino group.

References

• 1. bioaustralis.com [bioaustralis.com]
• 2. The Secondary Metabolites and Biosynthetic Diversity From Aspergillus ochraceus - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Aspergillus ochraceus: Metabolites, Bioactivities, Biosynthesis, and Biotechnological Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 5. jstage.jst.go.jp [jstage.jst.go.jp]
• 6. Structure of aspochracin, an insecticidal metabolite of Aspergillus ochraceus - PubMed [pubmed.ncbi.nlm.nih.gov]

The Production of Aspochracin by Aspergillus ochraceus: A Technical Guide for Researchers

An In-depth Examination of Biosynthesis, Fermentation, and Biological Activity for Drug Development Professionals

Introduction

Aspergillus ochraceus, a filamentous fungus found ubiquitously in the environment, is a known producer of a diverse array of secondary metabolites. Among these is aspochracin (B153754), a cyclotripeptide with notable insecticidal properties.[1][2] This technical guide provides a comprehensive overview of aspochracin, intended for researchers, scientists, and professionals in drug development. The document details its chemical nature, biosynthetic pathway, methods for production and purification, and biological activities, with a focus on quantitative data and detailed experimental protocols.

Aspochracin is a cyclic peptide composed of N-methyl-L-alanine, N-methyl-L-valine, and L-ornithine, featuring an octatrienoic acid side chain.[1][3] Its unique structure and biological activity make it a molecule of interest for potential applications in agriculture and pharmacology. This guide aims to consolidate the current knowledge on aspochracin to facilitate further research and development.

Chemical Structure and Properties

Aspochracin is characterized by its cyclic tripeptide core and a polyunsaturated fatty acid side chain. The precise stereochemistry and connectivity of its constituent amino acids and the octatrienoic acid are crucial for its biological function. The structure has been elucidated using chemical and spectroscopic methods, including Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).[3][4]

Biosynthesis of Aspochracin

The biosynthesis of aspochracin in Aspergillus ochraceus is believed to follow the canonical pathway for non-ribosomal peptides. This process is orchestrated by a large, multi-domain enzyme complex known as a Non-Ribosomal Peptide Synthetase (NRPS).[3][5] While the specific biosynthetic gene cluster (BGC) for aspochracin has not yet been definitively identified in the literature, a putative pathway can be inferred based on the well-characterized biosynthesis of other fungal non-ribosomal peptides.[1][5][6]

The proposed biosynthetic pathway involves the following key steps:

• Amino Acid Adenylation: The constituent amino acids (L-alanine, L-valine, and L-ornithine) are activated to their adenylated forms by the adenylation (A) domains of the NRPS.

• Thiolation: The activated amino acids are then transferred to the phosphopantetheinyl arms of the thiolation (T) or peptidyl carrier protein (PCP) domains.

• N-methylation: The N-methylation of L-alanine and L-valine is catalyzed by embedded methyltransferase (M) domains within the NRPS.

• Peptide Bond Formation: The condensation (C) domains catalyze the formation of peptide bonds between the tethered amino acids in a sequential manner.

• Acylation: The octatrienoic acid side chain, likely synthesized via a separate polyketide synthase (PKS) pathway, is attached to the δ-amino group of the ornithine residue.

• Cyclization and Release: A terminal condensation-like (C) or thioesterase (TE) domain catalyzes the cyclization of the linear tripeptide and its release from the NRPS enzyme.

Hypothetical biosynthetic pathway of aspochracin.

Regulation of Biosynthesis

The production of aspochracin, like other fungal secondary metabolites, is likely to be tightly regulated by a complex network of signaling pathways in response to environmental cues such as nutrient availability, pH, and temperature.[7] While specific regulatory mechanisms for aspochracin are not yet elucidated, general principles of secondary metabolism regulation in Aspergillus suggest the involvement of global regulators and pathway-specific transcription factors.

Generalized regulatory network for secondary metabolism.

Experimental Protocols

Detailed, optimized protocols for the production of aspochracin are not extensively published. However, based on methods for other secondary metabolites from Aspergillus ochraceus and related fungi, the following protocols for fermentation, extraction, and purification can be serve as a starting point for optimization.[8][9][10]

Fermentation

Both solid-state fermentation (SSF) and submerged fermentation (SmF) can be employed for the production of secondary metabolites from Aspergillus ochraceus.[9][10][11]

Solid-State Fermentation (SSF) Protocol:

• Substrate Preparation: A solid substrate such as rice, wheat bran, or a mixture thereof is autoclaved in a suitable fermentation vessel (e.g., flasks or trays).

• Inoculation: A spore suspension of Aspergillus ochraceus (typically 10⁶-10⁷ spores/mL) is inoculated onto the sterile substrate.

• Incubation: The inoculated substrate is incubated at a controlled temperature (e.g., 25-30°C) and humidity for a period of 7-14 days.

• Harvesting: After the incubation period, the fungal biomass and substrate are harvested for extraction.

Submerged Fermentation (SmF) Protocol:

• Medium Preparation: A liquid medium, such as Potato Dextrose Broth (PDB) or Yeast Extract Sucrose (YES) broth, is prepared and sterilized in shake flasks.

• Inoculation: The sterile medium is inoculated with a spore suspension or a pre-culture of Aspergillus ochraceus.

• Incubation: The flasks are incubated on a rotary shaker (e.g., 150-200 rpm) at 25-30°C for 7-10 days.

• Harvesting: The culture broth is separated from the mycelium by filtration or centrifugation. The filtrate and/or mycelial extract can then be used for purification.

Extraction and Purification

The following is a general workflow for the extraction and purification of aspochracin from fungal cultures.

General workflow for aspochracin extraction and purification.

Detailed Extraction and Purification Protocol:

• Extraction: The harvested fermentation material (solid substrate or liquid culture filtrate) is extracted exhaustively with an organic solvent such as ethyl acetate (B1210297).

• Concentration: The organic extracts are combined and concentrated under reduced pressure to yield a crude extract.

• Initial Fractionation: The crude extract is subjected to column chromatography on silica gel, eluting with a gradient of solvents (e.g., hexane-ethyl acetate or chloroform-methanol) to separate compounds based on polarity.

• Bioassay-Guided Fractionation: Fractions are collected and screened for insecticidal, antimicrobial, or cytotoxic activity to identify those containing aspochracin.

• Further Purification: Bioactive fractions are further purified using size-exclusion chromatography (e.g., Sephadex LH-20) and/or preparative High-Performance Liquid Chromatography (HPLC) on a reversed-phase column (e.g., C18) to obtain pure aspochracin.

• Characterization: The purity and identity of aspochracin are confirmed by analytical HPLC, Mass Spectrometry (MS), and Nuclear Magnetic Resonance (NMR) spectroscopy.[12][13][14]

Biological Activities and Quantitative Data

Aspochracin is primarily known for its insecticidal activity.[1][2] However, many fungal secondary metabolites exhibit a broad range of biological effects. Further screening of aspochracin for antimicrobial and cytotoxic activities is warranted.

Table 1: Known and Potential Biological Activities of Aspochracin

Activity	Target Organism/Cell Line	Quantitative Data	Reference
Insecticidal	Silkworm, Fall webworm	Minimal concentration: 17 µg/g	[3]
Antimicrobial	Data not available	MIC values to be determined
Cytotoxic	Data not available	IC₅₀ values to be determined

Table 2: Representative Antimicrobial Activity of Other Aspergillus Metabolites

Compound	Source Organism	Test Organism	MIC (µg/mL)	Reference
Aspergiloxathene A	Aspergillus sp.	S. aureus	2-16	[15]
H. pylori	1-4	[15]
Asperterphenyllin C	A. candidus	Proteus sp.	19	[15]
CJ-17,665	A. ochraceus	S. pyogenes	12.5	[3]
S. aureus	12.5	[3]
E. faecalis	25	[3]

Table 3: Representative Cytotoxic Activity of Other Aspergillus Metabolites

Compound	Source Organism	Cell Line	IC₅₀ (µM)	Reference
Ochrazepine A	A. ochraceus	U251 (Glioblastoma)	3.10-11.32	[16]
Aspyrone	A. ochraceus	Various cancer cells	2.54-9.79	[16]
CJ-17,665	A. ochraceus	HeLa	IC₉₀ 1.1 µg/mL	[3]

Conclusion and Future Directions

Aspochracin from Aspergillus ochraceus represents a promising natural product with demonstrated insecticidal activity. This technical guide has summarized the current understanding of its chemistry, biosynthesis, and production. However, significant knowledge gaps remain. Future research should focus on:

• Identification and characterization of the aspochracin biosynthetic gene cluster: This will provide a definitive understanding of its biosynthesis and enable genetic engineering approaches for yield improvement and the production of novel analogues.

• Optimization of fermentation conditions: A systematic optimization of media components and culture parameters is needed to maximize the production of aspochracin.

• Comprehensive biological profiling: A thorough evaluation of aspochracin's antimicrobial and cytotoxic activities against a broad panel of pathogens and cancer cell lines is required to uncover its full therapeutic potential.

By addressing these research questions, the scientific community can further unlock the potential of aspochracin as a lead compound for the development of new pharmaceuticals or agrochemicals.

References

• 1. The Secondary Metabolites and Biosynthetic Diversity From Aspergillus ochraceus - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structural Diversity and Biological Activities of Fungal Cyclic Peptides, Excluding Cyclodipeptides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Aspergillus ochraceus: Metabolites, Bioactivities, Biosynthesis, and Biotechnological Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Aspochalamins A-D and aspochalasin Z produced by the endosymbiotic Fungus Aspergillus niveus LU 9575. II. Structure elucidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Characterization of the Aspergillus ochraceoroseus aflatoxin/sterigmatocystin biosynthetic gene cluster - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A Consensus Ochratoxin A Biosynthetic Pathway: Insights from the Genome Sequence of Aspergillus ochraceus and a Comparative Genomic Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Carbon Catabolite Repression Gene AoCreA Regulates Morphological Development and Ochratoxin A Biosynthesis Responding to Carbon Sources in Aspergillus ochraceus - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | Comparative Genomic Analysis of Ochratoxin A Biosynthetic Cluster in Producing Fungi: New Evidence of a Cyclase Gene Involvement [frontiersin.org]
• 9. Ochratoxin Production by the Aspergillus ochraceus Group and Aspergillus alliaceus - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Antimicrobial Potential of Metabolites in Fungal Strains Isolated from a Polluted Stream: Annulohypoxylon stygium WL1B5 Produces Metabolites against Extended-Spectrum Beta-Lactamase-Positive Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Conformational analysis of ochratoxin a by NMR spectroscopy and computational molecular modeling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. HPLC, NMR Based Characterization, Antioxidant and Anticancer Activities of Chemical Constituents from Therapeutically Active Fungal Endophytes - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. mdpi.com [mdpi.com]
• 16. researchgate.net [researchgate.net]

Unraveling the Enigma: A Technical Guide to the Hypothesized Biosynthesis of Aspochracin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aspochracin (B153754), a cyclotripeptide mycotoxin produced by the fungus Aspergillus ochraceus, has garnered significant interest due to its potent insecticidal properties.[1] Structurally, it features a cyclic core of N-methyl-L-alanine, N-methyl-L-valine, and L-ornithine, acylated at the δ-amino group of ornithine with an (2E,4E,6E)-octa-2,4,6-trienoic acid side chain. While the chemical structure of aspochracin is well-established, the complete elucidation of its biosynthetic pathway at the genetic and enzymatic level remains an area of active investigation. As of this writing, a dedicated biosynthetic gene cluster (BGC) for aspochracin has not been definitively characterized in the scientific literature. This guide, therefore, presents a hypothesized biosynthetic pathway for aspochracin, drawing upon the known principles of nonribosomal peptide and polyketide biosynthesis in fungi, and outlines the experimental methodologies that would be employed for its full elucidation.

Hypothesized Aspochracin Biosynthesis Pathway

Based on the structure of aspochracin, its biosynthesis is likely orchestrated by a hybrid Nonribosomal Peptide Synthetase-Polyketide Synthase (NRPS-PKS) multienzyme complex. Fungal secondary metabolite biosynthesis genes are typically organized in contiguous gene clusters, which include genes for the core synthase enzymes, tailoring enzymes, transporters, and regulatory proteins.[2][3][4]

1. The Nonribosomal Peptide Synthetase (NRPS) Core

The cyclic tripeptide core of aspochracin is assembled by an NRPS. NRPSs are large, modular enzymes where each module is responsible for the incorporation of a specific amino acid into the growing peptide chain. A minimal NRPS module consists of three core domains:

• Adenylation (A) domain: Selects and activates the specific amino acid substrate as an aminoacyl adenylate.

• Thiolation (T) domain (or Peptidyl Carrier Protein - PCP): Covalently binds the activated amino acid via a 4'-phosphopantetheine (B1211885) (4'-PPt) arm.

• Condensation (C) domain: Catalyzes the formation of a peptide bond between the aminoacyl-S-T domain of its own module and the peptidyl-S-T domain of the preceding module.

For aspochracin, the NRPS is predicted to be a three-module enzyme. Additionally, two of the amino acids in aspochracin are N-methylated, which requires the presence of N-methyltransferase (MT) domains within the respective modules. The biosynthesis likely proceeds as follows:

• Module 1: Incorporates L-alanine, which is subsequently N-methylated.

• Module 2: Incorporates L-valine, which is also N-methylated.

• Module 3: Incorporates L-ornithine.

A terminal Thioesterase (TE) or Cyclization (Cy) domain is responsible for the release and cyclization of the linear tripeptide from the NRPS assembly line.

2. The Polyketide Synthase (PKS) Machinery

The (2E,4E,6E)-octa-2,4,6-trienoic acid side chain is synthesized by a Type I Polyketide Synthase (PKS). Fungal PKSs are large, multifunctional enzymes that iteratively condense simple acyl-CoA precursors (typically acetyl-CoA and malonyl-CoA) to generate a polyketide chain. The degree of reduction of the β-keto groups during each condensation cycle determines the final structure of the polyketide. For the highly unsaturated octatrienoic acid of aspochracin, a minimally reducing PKS is expected.

3. Hybrid NRPS-PKS Assembly and Tailoring

The polyketide chain is likely transferred from the PKS to the δ-amino group of the ornithine residue while it is still attached to the NRPS. This acylation could be catalyzed by a C domain within the ornithine-incorporating module or by a separate acyltransferase enzyme. Following the acylation and cyclization of the peptide core, further tailoring steps, such as oxidation or reduction, might occur, although the known structure of aspochracin suggests minimal post-assembly modifications.

Visualizing the Hypothesized Pathway and Experimental Workflows

To illustrate the proposed biosynthetic logic and the experimental strategies for its elucidation, the following diagrams are provided in the DOT language for Graphviz.

Caption: Hypothesized hybrid NRPS-PKS pathway for aspochracin biosynthesis.

Caption: General experimental workflow for the elucidation of a fungal secondary metabolite biosynthetic gene cluster.

Experimental Protocols for Pathway Elucidation

The definitive characterization of the aspochracin biosynthetic pathway would involve a combination of genomic, genetic, and biochemical approaches. Below are detailed methodologies for key experiments.

1. Identification of the Aspochracin Biosynthetic Gene Cluster

• Objective: To identify the putative aspochracin BGC in the genome of A. ochraceus.

• Methodology:

  • Genome Sequencing: High-quality genomic DNA is extracted from a pure culture of A. ochraceus. The genome is then sequenced using a combination of long-read (e.g., PacBio) and short-read (e.g., Illumina) technologies to obtain a well-assembled genome.

  • Bioinformatic Analysis: The assembled genome is analyzed using specialized software such as antiSMASH (antibiotics & Secondary Metabolite Analysis Shell) and SMURF (Secondary Metabolite Unique Regions Finder). These tools predict the locations of BGCs based on the presence of key synthase genes (NRPS and PKS) and other characteristic biosynthetic genes. The predicted BGCs are then manually inspected for a cluster containing a three-module NRPS (with two MT domains) and a minimally reducing PKS, consistent with the structure of aspochracin.

2. Functional Characterization of the BGC

• Objective: To confirm the identified BGC is responsible for aspochracin biosynthesis.

• Methodologies:

  • Gene Knockout:

    • A knockout cassette containing a selectable marker (e.g., hygromycin resistance) flanked by homologous regions of the target NRPS or PKS gene is constructed using PCR.

    • Protoplasts of A. ochraceus are generated by enzymatic digestion of the fungal cell wall.

    • The knockout cassette is introduced into the protoplasts via polyethylene (B3416737) glycol (PEG)-mediated transformation.

    • Transformants are selected on a medium containing the appropriate antibiotic.

    • Successful homologous recombination and gene replacement are confirmed by PCR and Southern blotting.

    • The knockout mutants are cultured, and the culture extracts are analyzed by High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) for the absence of aspochracin production compared to the wild-type strain.

  • Heterologous Expression:

    • The entire putative aspochracin BGC is cloned from A. ochraceus genomic DNA into an expression vector. This can be achieved through techniques like Gibson assembly or yeast-based homologous recombination.

    • The expression vector is transformed into a well-characterized heterologous host, such as Aspergillus nidulans or Aspergillus oryzae, which does not produce aspochracin.

    • The transformed host is cultured under conditions that induce the expression of the heterologous genes.

    • The culture extract is analyzed by HPLC-MS to detect the production of aspochracin.

3. Biochemical Characterization of Key Enzymes

• Objective: To determine the substrate specificity and catalytic activity of the NRPS and PKS enzymes.

• Methodology:

  • Recombinant Protein Expression and Purification: The genes encoding the NRPS A-domains and the PKS are cloned into an expression vector suitable for a host like E. coli or Saccharomyces cerevisiae. The proteins are then expressed, often as fusions with affinity tags (e.g., His-tag), and purified using affinity chromatography.

  • In vitro Enzyme Assays:

    • NRPS Adenylation Domain Specificity: The substrate specificity of the purified A-domains is determined using the ATP-PPi exchange assay. The assay measures the amino acid-dependent formation of radiolabeled ATP from ³²P-labeled pyrophosphate.

    • PKS Activity: The activity of the purified PKS can be assessed by providing the necessary substrates (acetyl-CoA, malonyl-CoA, and NADPH) and analyzing the products by HPLC-MS.

Quantitative Data Presentation

As the aspochracin biosynthetic gene cluster has not yet been fully elucidated, no specific quantitative data is available in the literature. However, upon successful characterization, the following data would be crucial and should be presented in a structured tabular format for clarity and comparison.

Table 1: Putative Genes in the Aspochracin Biosynthetic Gene Cluster and their Predicted Functions.

Gene ID	Proposed Name	Predicted Function	Homology (Best Hit)
(e.g., Ao01g01234)	aspA	Nonribosomal Peptide Synthetase	(e.g., NRPS from A. flavus)
(e.g., Ao01g01235)	aspB	Polyketide Synthase	(e.g., PKS from A. terreus)

| ... | ... | ... | ... |

Table 2: Substrate Specificity of Aspochracin NRPS Adenylation Domains.

A-Domain	Proposed Substrate	Relative Activity (%)
AspA_A1	L-Alanine	100
AspA_A1	L-Valine	< 5
AspA_A2	L-Valine	100
AspA_A2	L-Leucine	10

| AspA_A3 | L-Ornithine | 100 |

Table 3: Aspochracin Production in Wild-Type and Mutant A. ochraceus Strains.

Strain	Relevant Genotype	Aspochracin Titer (mg/L)
Wild-Type	aspA+, aspB+	(e.g., 50.2 ± 4.5)
ΔaspA	ΔaspA, aspB+	Not Detected

| ΔaspB | aspA+, ΔaspB | Not Detected |

Conclusion and Future Perspectives

The elucidation of the aspochracin biosynthetic pathway holds significant potential for both fundamental and applied research. Understanding the enzymatic machinery will not only provide insights into the biosynthesis of complex natural products but also open avenues for the bioengineering of novel aspochracin analogs with improved insecticidal activity or altered target specificity. The application of the experimental strategies outlined in this guide will be instrumental in unraveling the genetic and biochemical intricacies of aspochracin biosynthesis, paving the way for its potential use in the development of new biopesticides. The lack of a fully characterized BGC highlights a significant knowledge gap and a compelling opportunity for researchers in the field of fungal secondary metabolism.

References

• 1. Aspergillus ochraceus: Metabolites, Bioactivities, Biosynthesis, and Biotechnological Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Drivers of genetic diversity in secondary metabolic gene clusters within a fungal species | PLOS Biology [journals.plos.org]
• 3. A Consensus Ochratoxin A Biosynthetic Pathway: Insights from the Genome Sequence of Aspergillus ochraceus and a Comparative Genomic Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Identification and Characterization of the Asperthecin Gene Cluster of Aspergillus nidulans - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic and Mechanistic Insights into Aspochracin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aspochracin (B153754) is a cyclic tripeptide natural product first isolated from the fungus Aspergillus ochraceus.[1][2] It is composed of N-methyl-L-alanine, N-methyl-L-valine, and L-ornithine residues, along with an octatrienoic acid side chain.[1] Aspochracin has garnered interest due to its notable insecticidal activity, demonstrating toxicity against the larvae of the silkworm and fall webworm.[1] This technical guide provides a comprehensive overview of the available spectroscopic data for aspochracin, details generalized experimental protocols for its analysis, and explores its hypothetical biosynthetic pathway and potential mode of action.

Spectroscopic Data for Aspochracin

Consequently, this guide presents the known structural information in a tabular format and provides templates for the expected NMR and MS data based on the constituent amino acids and the fatty acid side chain. This serves as a reference for researchers who may isolate aspochracin and wish to confirm its identity.

Mass Spectrometry (MS) Data

High-resolution mass spectrometry (HR-MS) is a critical tool for determining the elemental composition of a natural product. For aspochracin, the expected monoisotopic mass can be calculated based on its molecular formula.

Parameter	Value	Description
Molecular Formula	C₂₅H₄₀N₄O₄	The elemental composition of aspochracin.
Monoisotopic Mass	476.3002 g/mol	The exact mass of the most abundant isotope of aspochracin.
Expected [M+H]⁺	477.3075 m/z	The expected mass-to-charge ratio for the protonated molecule in positive ion mode ESI-MS.
Expected [M+Na]⁺	499.2895 m/z	The expected mass-to-charge ratio for the sodium adduct in positive ion mode ESI-MS.

Table 1: Predicted High-Resolution Mass Spectrometry Data for Aspochracin.

Nuclear Magnetic Resonance (NMR) Spectroscopic Data

NMR spectroscopy is indispensable for the structural elucidation of organic molecules, providing detailed information about the chemical environment of each carbon and proton. The following tables provide a template for the expected ¹H and ¹³C NMR chemical shifts for the core amino acid residues and the octatrienoic acid side chain of aspochracin. The exact chemical shifts will be dependent on the solvent used and the specific conformation of the molecule in solution.

¹H NMR Data (Predicted)

Residue	Proton	Expected Chemical Shift (ppm)	Multiplicity	Coupling Constant (J) in Hz
N-Methyl-L-alanine	α-H	3.5 - 4.5	q	~7
β-H₃	1.2 - 1.5	d	~7
N-CH₃	2.5 - 3.0	s	-
N-Methyl-L-valine	α-H	3.5 - 4.5	d	~4-8
β-H	2.0 - 2.5	m	-
γ-H₆	0.8 - 1.2	d	~7
N-CH₃	2.5 - 3.0	s	-
L-Ornithine	α-H	3.5 - 4.5	t	~6-8
β-H₂	1.5 - 2.0	m	-
γ-H₂	1.5 - 2.0	m	-
δ-H₂	2.8 - 3.2	t	~7
Octatrienoic acid	Olefinic Hs	5.0 - 7.5	m	-
Allylic/Alkyl Hs	1.5 - 2.5	m	-

Table 2: Predicted ¹H NMR Spectroscopic Data for Aspochracin.

¹³C NMR Data (Predicted)

Residue	Carbon	Expected Chemical Shift (ppm)
N-Methyl-L-alanine	C=O	170 - 175
Cα	50 - 60
Cβ	15 - 20
N-CH₃	30 - 35
N-Methyl-L-valine	C=O	170 - 175
Cα	60 - 70
Cβ	30 - 35
Cγ	18 - 22
N-CH₃	30 - 35
L-Ornithine	C=O	170 - 175
Cα	50 - 60
Cβ	25 - 30
Cγ	20 - 25
Cδ	38 - 42
Octatrienoic acid	C=O	165 - 175
Olefinic Cs	110 - 150
Alkyl Cs	20 - 40

Table 3: Predicted ¹³C NMR Spectroscopic Data for Aspochracin.

Experimental Protocols

Detailed experimental protocols for the acquisition of spectroscopic data for aspochracin are not available in the literature. However, the following sections provide generalized, yet detailed, methodologies for the analysis of fungal secondary metabolites like aspochracin using modern spectroscopic techniques.

Sample Preparation for NMR Spectroscopy

• Isolation and Purification: Aspochracin is typically isolated from the culture broth of Aspergillus ochraceus by solvent extraction (e.g., with ethyl acetate) followed by chromatographic techniques such as silica (B1680970) gel column chromatography and high-performance liquid chromatography (HPLC).[1]

• Sample Preparation:

  • Weigh approximately 1-5 mg of purified aspochracin.

  • Dissolve the sample in a suitable deuterated solvent (e.g., CDCl₃, CD₃OD, or DMSO-d₆) in a 5 mm NMR tube. The choice of solvent depends on the solubility of the compound.

  • Ensure the final volume is approximately 0.5-0.6 mL.

  • Add a small amount of a reference standard, such as tetramethylsilane (B1202638) (TMS), if not already present in the solvent, to calibrate the chemical shift scale to 0.00 ppm.

NMR Data Acquisition

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a cryoprobe is recommended for optimal resolution and sensitivity.

• ¹H NMR:

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Typical parameters include a 30-45° pulse angle, a spectral width of 12-16 ppm, and a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR:

  • Acquire a one-dimensional ¹³C NMR spectrum with proton decoupling.

  • Typical parameters include a 45° pulse angle, a spectral width of 200-240 ppm, and a longer acquisition time and/or a larger number of scans due to the lower natural abundance and sensitivity of the ¹³C nucleus.

• 2D NMR Experiments:

  • COSY (Correlation Spectroscopy): To establish ¹H-¹H spin-spin coupling networks and identify adjacent protons.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded ¹H and ¹³C atoms.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between ¹H and ¹³C atoms, which is crucial for connecting different spin systems and establishing the overall molecular structure.

  • NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY (Rotating-frame Overhauser Effect Spectroscopy): To determine the spatial proximity of protons, which is essential for elucidating the stereochemistry and conformation of the cyclic peptide.

Mass Spectrometry (MS) Analysis

• Instrumentation: A high-resolution mass spectrometer, such as a time-of-flight (TOF) or Orbitrap instrument, coupled to a liquid chromatography system (LC-MS) is ideal.

• Sample Preparation:

  • Prepare a dilute solution of the purified aspochracin in a suitable solvent (e.g., methanol (B129727) or acetonitrile).

• Data Acquisition:

  • Ionization: Electrospray ionization (ESI) is a common technique for analyzing peptides and other polar molecules. Both positive and negative ion modes should be tested.

  • Analysis:

    • Acquire a full scan mass spectrum to determine the molecular weight and identify the molecular ion peak ([M+H]⁺, [M+Na]⁺, etc.).

    • Perform tandem mass spectrometry (MS/MS) on the molecular ion peak to induce fragmentation. The resulting fragmentation pattern provides valuable structural information, such as the sequence of amino acids in the peptide.

Biosynthetic Pathway of Aspochracin

The biosynthesis of aspochracin, like other cyclic peptides in fungi, is proposed to be carried out by a non-ribosomal peptide synthetase (NRPS).[5] NRPSs are large, multi-domain enzymes that act as an assembly line to incorporate and modify amino acid building blocks. While the specific gene cluster for aspochracin biosynthesis has not been identified, a hypothetical pathway can be proposed based on the general mechanism of NRPSs.

Figure 1: Hypothetical biosynthetic pathway of aspochracin via a non-ribosomal peptide synthetase (NRPS).

The proposed pathway involves the following key steps:

• Activation: The three constituent amino acids (L-alanine, L-valine, and L-ornithine) are activated as adenylates by specific adenylation (A) domains.

• Thiolation: The activated amino acids are then transferred to the phosphopantetheinyl arms of the thiolation (T) domains.

• N-Methylation: N-methyltransferase (MT) domains catalyze the methylation of the amino groups of alanine (B10760859) and valine, using S-adenosyl methionine (SAM) as the methyl donor.

• Peptide Bond Formation: Condensation (C) domains catalyze the formation of peptide bonds between the growing peptide chain.

• Acylation: The δ-amino group of the ornithine residue is acylated with the octatrienoic acid side chain, likely from an activated octatrienoyl-CoA precursor.

• Cyclization and Release: A terminal thioesterase (TE) domain catalyzes the cyclization of the linear tripeptide and releases the final aspochracin molecule.

Potential Mode of Action

The insecticidal activity of aspochracin suggests that it targets a crucial physiological process in insects. While the specific molecular target of aspochracin has not been elucidated, the mode of action of other insecticidal fungal cyclic peptides can provide clues. For instance, some cyclic peptides are known to disrupt cell membranes or interfere with ion channels in nerve and muscle cells.

Figure 2: A plausible mode of action for aspochracin's insecticidal activity.

A potential mechanism involves aspochracin interacting with ion channels or receptors in the insect's neuronal or muscular cell membranes. This interaction could lead to an uncontrolled influx or efflux of ions, causing membrane depolarization, which in turn leads to paralysis and eventual death of the insect. The long, unsaturated fatty acid side chain of aspochracin may facilitate its insertion into the lipid bilayer of the cell membrane, bringing the cyclic peptide core into proximity with its molecular target.

Conclusion

Aspochracin remains a molecule of interest due to its unique structure and biological activity. While the original detailed spectroscopic data from its discovery in 1969 are not readily accessible, this technical guide provides a framework for its characterization based on modern spectroscopic techniques. The proposed biosynthetic pathway via an NRPS and the potential mode of action involving disruption of ion homeostasis in insects offer avenues for future research. Further investigation, including the re-isolation and complete spectroscopic characterization of aspochracin, as well as genomic and transcriptomic studies of Aspergillus ochraceus, will be crucial to fully understand the biosynthesis and mechanism of this intriguing natural product. Such studies could pave the way for the development of new bio-insecticides or serve as a basis for the design of novel agrochemicals.

References

• 1. mdpi.com [mdpi.com]
• 2. Structural Diversity and Biological Activities of Fungal Cyclic Peptides, Excluding Cyclodipeptides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Structure of aspochracin, an insecticidal metabolite of Aspergillus ochraceus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. (PDF) Aspochracin, a New Insecticidal Metabolite [research.amanote.com]
• 5. The Secondary Metabolites and Biosynthetic Diversity From Aspergillus ochraceus - PMC [pmc.ncbi.nlm.nih.gov]

Preliminary Insights into the Mechanism of Action of Aspochracin: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

Aspochracin (B153754), a cyclotripeptide metabolite isolated from the fungus Aspergillus ochraceus, has demonstrated notable insecticidal, antimicrobial, and cytotoxic properties. Preliminary investigations into its mechanism of action, particularly concerning its insecticidal effects, have revealed critical structural determinants and physiological outcomes. This technical guide synthesizes the current understanding of aspochracin's mode of action, presenting available quantitative data, outlining implied experimental approaches, and visualizing the key structure-activity relationship. While the precise molecular targets and signaling pathways remain to be fully elucidated, this document provides a foundational summary for researchers in drug discovery and development.

Introduction

Aspochracin is a non-ribosomal peptide characterized by a cyclic structure comprising N-methyl L-valine, N-methyl L-alanine, and L-ornithine, to which an octatrienoic acid side chain is attached.[1][2][3] Its bioactivity, especially its potent insecticidal action, has prompted preliminary studies to understand its molecular basis. A key finding from early research is the indispensable role of the unsaturated fatty acid side chain in its insecticidal efficacy.

Bioactivity and Physiological Effects

The most pronounced biological effect of aspochracin is its insecticidal activity, which manifests as paralysis in susceptible insect larvae.[3]

Quantitative Data on Insecticidal Activity

The insecticidal potency of aspochracin has been quantified in studies using silkworm (Bombyx mori) and fall webworm (Hyphantria cunea) larvae. The available data is summarized in the table below.

Parameter	Value	Insect Species	Method of Administration	Observed Effect	Reference
Minimal Effective Concentration	17 µg/g	Silkworm, Fall Webworm	Injection	Paralysis	[3]
Contact Toxicity	Effective	Silkworm (first instar larvae and eggs)	Dipping	Toxic	[2][3]

Structure-Activity Relationship

A pivotal aspect of aspochracin's mechanism of action is the critical role of its octatrienoic acid side chain.[2][3] This has been demonstrated through comparative studies with its hydrogenated derivative, hexahydroaspochracin.

Experimental Protocol: Comparative Bioassay of Aspochracin and Hexahydroaspochracin

While specific detailed protocols from the original studies are not fully available, a generalized methodology for such a comparative bioassay can be inferred:

• Compound Preparation:

  • Isolation and purification of aspochracin from Aspergillus ochraceus cultures.

  • Chemical hydrogenation of a sample of aspochracin to produce hexahydroaspochracin, where the double bonds in the octatrienoic acid side chain are saturated.

  • Preparation of serial dilutions of both aspochracin and hexahydroaspochracin in a suitable solvent.

• Insect Bioassay (e.g., Injection Method):

  • Rearing of test insects (e.g., silkworm larvae) to a specific instar under controlled conditions.

  • Injection of precise volumes of the different concentrations of aspochracin and hexahydroaspochracin into the hemocoel of the larvae. A control group injected with the solvent alone is also maintained.

  • Observation of the larvae over a defined period for physiological and behavioral changes, specifically noting the onset and extent of paralysis.

  • Determination of the minimal effective concentration for each compound that induces a defined endpoint (e.g., paralysis in 50% of the tested population).

• Data Analysis:

  • Comparison of the bioactivity of aspochracin and hexahydroaspochracin to determine the impact of the saturation of the side chain.

Logical Relationship: Importance of the Triene Side Chain

Aspochracin Structure-Activity Relationship.

Postulated Mechanism of Action and Future Directions

The induction of paralysis suggests that aspochracin may act as a neurotoxin, potentially targeting the neuromuscular junction in insects.[3] The lipophilic nature of the octatrienoic acid side chain could be crucial for crossing biological membranes to reach its molecular target.

However, the specific receptor, ion channel, or enzyme that aspochracin interacts with is currently unknown. The lack of detailed mechanistic studies represents a significant knowledge gap. Future research should focus on:

• Target Identification: Utilizing techniques such as affinity chromatography, proteomics, and genetic screening to identify the molecular target(s) of aspochracin in insects.

• Electrophysiological Studies: Investigating the effects of aspochracin on neuronal and muscular electrical activity to pinpoint its impact on nerve signal transmission and muscle function.

• Signaling Pathway Analysis: Employing transcriptomic and proteomic approaches to determine if aspochracin modulates specific signaling pathways within insect cells.

The following diagram illustrates a hypothetical workflow for future investigations into aspochracin's mechanism of action.

Workflow for Elucidating Aspochracin's Mechanism.

Conclusion

The preliminary studies on aspochracin have successfully identified it as a potent insecticidal agent and have highlighted the critical importance of its unsaturated side chain for this activity. The observed paralytic effect in insects strongly suggests a neurotoxic mechanism of action. However, the current body of research lacks the depth required to pinpoint the specific molecular interactions and signaling pathways involved. The information presented in this guide serves as a summary of the foundational knowledge and a call to action for further, more detailed investigations to fully unravel the mode of action of this intriguing natural product. Such studies will be invaluable for its potential development as a novel insecticide or as a pharmacological tool.

References

• 1. mdpi.com [mdpi.com]
• 2. The Secondary Metabolites and Biosynthetic Diversity From Aspergillus ochraceus - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Aspergillus ochraceus: Metabolites, Bioactivities, Biosynthesis, and Biotechnological Potential - PMC [pmc.ncbi.nlm.nih.gov]

In Silico Prediction of Aspochracin Targets: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Aspochracin, a cyclotripeptide metabolite isolated from Aspergillus ochraceus, has demonstrated notable insecticidal activity.[1] However, its molecular targets and mechanism of action remain largely unelucidated. A comprehensive understanding of its biological interacting partners is crucial for its potential development as a biopesticide or a pharmacological tool. This technical guide outlines a hypothetical in silico workflow to predict the protein targets of Aspochracin, followed by proposed experimental protocols for validation. The methodologies described herein are based on established computational and experimental strategies for the target identification of natural products.[2][3][4][5]

Introduction to Aspochracin

Aspochracin is a natural product with a unique cyclic peptide structure.[1][6] Its reported insecticidal properties suggest that it may interact with protein targets that are essential for insect physiology and development. Identifying these targets is a key step in understanding its mode of action and for potential lead optimization. Reverse pharmacology and in silico target prediction methods offer an efficient approach to generate hypotheses about the molecular targets of natural products like Aspochracin, guiding subsequent experimental validation.[7][8][9][10][11]

Hypothetical In Silico Target Prediction Workflow

The following section details a plausible in silico workflow for identifying potential protein targets of Aspochracin. This workflow integrates multiple computational tools to enhance the predictive accuracy.[2][3][4][5]

Ligand Preparation

The 3D structure of Aspochracin is the starting point for all in silico predictions. A high-quality 3D conformer of Aspochracin would be generated and energy-minimized using computational chemistry software.

Reverse Docking and Virtual Screening

Reverse docking is a computational technique used to identify potential binding proteins for a small molecule with a known biological activity.[12] In this hypothetical study, the 3D structure of Aspochracin would be screened against a library of protein structures, for instance, from the Protein Data Bank (PDB), focusing on proteins from common model insect species.

Pharmacophore-Based Screening

A pharmacophore model represents the essential 3D arrangement of functional groups of a molecule that are responsible for its biological activity. A pharmacophore model for Aspochracin would be generated and used to screen 3D protein structure databases to find proteins with binding sites that are complementary to the pharmacophore.

Target Prioritization

The putative targets identified from both reverse docking and pharmacophore screening would be consolidated. A scoring function would be used to rank the potential targets based on docking scores, pharmacophore fit, and biological relevance to insecticidal activity.

The following diagram illustrates the described in silico workflow:

In Silico Target Prediction Workflow for Aspochracin.

Hypothetical Predicted Targets and Data

Based on the in silico workflow, let's hypothesize that two high-ranking potential targets for Aspochracin were identified: Acetylcholinesterase (AChE) and Juvenile Hormone Epoxide Hydrolase (JHEH) . Both are crucial enzymes in insect physiology, making them plausible targets for an insecticidal compound.

To illustrate the type of data that would be generated, the following tables summarize hypothetical quantitative results from subsequent validation assays.

Table 1: Hypothetical Binding Affinities of Aspochracin for Predicted Targets

Target Protein	Method	Binding Affinity (Kd)
Acetylcholinesterase (AChE)	Surface Plasmon Resonance	2.5 µM
Juvenile Hormone Epoxide Hydrolase (JHEH)	Isothermal Titration Calorimetry	7.8 µM
Bovine Serum Albumin (Negative Control)	Surface Plasmon Resonance	> 100 µM

Table 2: Hypothetical In Vitro Enzyme Inhibition by Aspochracin

Target Enzyme	IC50
Acetylcholinesterase (AChE)	5.2 µM
Juvenile Hormone Epoxide Hydrolase (JHEH)	15.6 µM

Proposed Experimental Validation Protocols

The computational predictions must be validated through wet-lab experiments.[13][14][15][16] The following are detailed protocols for the experimental validation of the hypothetical targets.

Affinity Chromatography for Target Pull-Down

This method aims to isolate Aspochracin-binding proteins from an insect cell lysate.[17][18][19][20]

Protocol:

• Immobilization of Aspochracin:

  • Synthesize a derivative of Aspochracin with a linker arm terminating in an amine group.

  • Covalently couple the Aspochracin derivative to NHS-activated sepharose beads according to the manufacturer's protocol.

  • Prepare control beads with no coupled ligand.

• Preparation of Insect Cell Lysate:

  • Culture insect cells (e.g., Sf9) and harvest by centrifugation.

  • Lyse the cells in a suitable buffer containing protease inhibitors.

  • Clarify the lysate by centrifugation to remove cellular debris.

• Affinity Chromatography:

  • Pack the Aspochracin-coupled beads and control beads into separate columns.

  • Equilibrate the columns with lysis buffer.

  • Load the insect cell lysate onto both columns and allow it to flow through by gravity.

  • Wash the columns extensively with wash buffer (lysis buffer with increased salt concentration) to remove non-specifically bound proteins.

  • Elute the specifically bound proteins using an elution buffer (e.g., containing a high concentration of a competitive ligand or by changing the pH).

• Protein Identification:

  • Analyze the eluates from both columns by SDS-PAGE.

  • Excise protein bands that are present in the eluate from the Aspochracin column but not the control column.

  • Identify the proteins by mass spectrometry (e.g., LC-MS/MS).

The workflow for affinity chromatography is depicted below:

Affinity Chromatography Workflow for Target Identification.

Enzymatic Assays for Functional Validation

Enzymatic assays are crucial to confirm if Aspochracin modulates the activity of the predicted enzyme targets.[21][22][23][24]

Protocol for Acetylcholinesterase (AChE) Inhibition Assay:

• Reagents and Buffers:

  • Purified recombinant insect AChE.

  • Acetylthiocholine (substrate).

  • 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent).

  • Phosphate (B84403) buffer (pH 7.4).

  • Aspochracin stock solution in DMSO.

• Assay Procedure:

  • In a 96-well plate, add phosphate buffer, DTNB, and varying concentrations of Aspochracin.

  • Add the AChE enzyme to each well and incubate for a specified time.

  • Initiate the reaction by adding the substrate, acetylthiocholine.

  • Monitor the increase in absorbance at 412 nm over time using a plate reader. The rate of absorbance increase is proportional to the enzyme activity.

• Data Analysis:

  • Calculate the percentage of enzyme inhibition for each Aspochracin concentration relative to a DMSO control.

  • Plot the percentage of inhibition against the logarithm of the Aspochracin concentration and fit the data to a dose-response curve to determine the IC50 value.

Hypothetical Signaling Pathway Involvement

Based on the hypothetical targets, we can propose a signaling pathway that Aspochracin might disrupt. For example, inhibition of AChE would lead to an accumulation of acetylcholine (B1216132) at the synapse, causing overstimulation of nerve impulses and ultimately paralysis and death in insects.

The following diagram illustrates this hypothetical mechanism of action:

Hypothetical Signaling Pathway Disruption by Aspochracin.

Conclusion

This technical guide has presented a hypothetical yet scientifically grounded framework for the in silico prediction and experimental validation of Aspochracin's biological targets. By combining computational approaches with established experimental techniques, it is possible to efficiently identify and characterize the molecular targets of novel natural products. This integrated approach is invaluable for accelerating drug discovery and the development of new bioactive compounds for various applications.

References

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. biorxiv.org [biorxiv.org]
• 4. researchgate.net [researchgate.net]
• 5. Finding New Molecular Targets of Familiar Natural Products Using In Silico Target Prediction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Structure of aspochracin, an insecticidal metabolite of Aspergillus ochraceus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Natural products drug discovery: accelerating the clinical candidate development using reverse pharmacology approaches - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ijnrd.org [ijnrd.org]
• 9. researchgate.net [researchgate.net]
• 10. thescipub.com [thescipub.com]
• 11. Reverse Pharmacology Applicable for Botanical Drug Development – Inspiration from the Legacy of Traditional Wisdom - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Computational/in silico methods in drug target and lead prediction - PMC [pmc.ncbi.nlm.nih.gov]
• 13. [Methods of experimental validation of potential target proteins for creation of new drugs] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Experimental validation of predicted subcellular localizations of human proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. tandfonline.com [tandfonline.com]
• 17. conductscience.com [conductscience.com]
• 18. Affinity Chromatography - Creative Biolabs [creative-biolabs.com]
• 19. cube-biotech.com [cube-biotech.com]
• 20. Affinity chromatography - Wikipedia [en.wikipedia.org]
• 21. bellbrooklabs.com [bellbrooklabs.com]
• 22. Basics of Enzymatic Assays for HTS - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]
• 24. Validating Identity, Mass Purity and Enzymatic Purity of Enzyme Preparations - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Aspochracin: Detailed Protocols for Extraction and Purification from Aspergillus ochraceus

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the extraction and purification of aspochracin (B153754), a cyclotripeptide metabolite produced by the fungus Aspergillus ochraceus. Aspochracin has garnered interest for its notable insecticidal properties. The following application notes and protocols are designed to furnish researchers with a detailed methodology for obtaining purified aspochracin for further study and development.

Introduction

Aspochracin is a non-ribosomal peptide composed of N-methyl-L-alanine, N-methyl-L-valine, and L-ornithine, featuring an octatrienoic acid side chain.[1] It was first isolated from the culture filtrate of Aspergillus ochraceus. This document outlines the key steps for aspochracin production, from fungal fermentation to the final purification stages.

Experimental Protocols

Fungal Strain and Culture Conditions

The primary source of aspochracin is the fungus Aspergillus ochraceus. For optimal production, specific culture conditions are required.

Protocol 1: Fermentation of Aspergillus ochraceus

• Medium Preparation: Prepare a modified Czapek-Dox medium supplemented with yeast extract. The composition per liter of distilled water is as follows:

  • Sucrose: 30 g

  • Sodium Nitrate: 3 g

  • Dipotassium Phosphate: 1 g

  • Magnesium Sulfate: 0.5 g

  • Potassium Chloride: 0.5 g

  • Ferrous Sulfate: 0.01 g

  • Yeast Extract: 10 g

• Sterilization: Autoclave the medium at 121°C for 15 minutes.

• Inoculation: Inoculate the sterilized medium with a spore suspension of Aspergillus ochraceus.

• Incubation: Incubate the culture in a shaker incubator at 28°C with agitation (e.g., 150 rpm) for 7-10 days to allow for fungal growth and metabolite production.

Extraction of Aspochracin

Following the fermentation period, aspochracin is extracted from the culture filtrate.

Protocol 2: Solvent Extraction of Aspochracin

• Separation of Mycelia: Separate the fungal mycelia from the culture broth by filtration through cheesecloth or by centrifugation.

• Solvent Extraction: Extract the culture filtrate three times with an equal volume of ethyl acetate (B1210297) in a separatory funnel.

• Pooling and Concentration: Pool the ethyl acetate fractions and concentrate them under reduced pressure using a rotary evaporator to obtain a crude extract.

Purification of Aspochracin

The crude extract contains aspochracin along with other metabolites and impurities. A multi-step purification process is employed to isolate the target compound.

Protocol 3: Silicic Acid Column Chromatography

• Column Preparation: Prepare a chromatography column packed with silicic acid as the stationary phase, equilibrated with a non-polar solvent such as benzene (B151609) or a hexane-ethyl acetate mixture.

• Sample Loading: Dissolve the crude extract in a minimal amount of the equilibration solvent and load it onto the column.

• Elution: Elute the column with a gradient of increasing polarity. A common solvent system is a stepwise gradient of ethyl acetate in benzene or hexane.

  • Start with 100% benzene/hexane.

  • Gradually increase the concentration of ethyl acetate (e.g., 5%, 10%, 20%, 50%, 100%).

• Fraction Collection: Collect fractions of the eluate and monitor the presence of aspochracin using thin-layer chromatography (TLC).

• Pooling of Fractions: Pool the fractions containing aspochracin.

Protocol 4: Crystallization of Aspochracin

• Concentration: Concentrate the pooled fractions containing aspochracin under reduced pressure.

• Crystallization: Dissolve the concentrated residue in a minimal amount of a suitable solvent, such as hot ethyl acetate.

• Cooling: Allow the solution to cool slowly to room temperature, followed by further cooling at 4°C to promote crystallization.

• Isolation of Crystals: Collect the formed crystals by filtration and wash them with a small amount of cold solvent.

• Drying: Dry the crystals under vacuum to obtain pure aspochracin.

Data Presentation

While specific quantitative data for aspochracin purification is not extensively reported in the literature, the following table provides a hypothetical representation based on typical secondary metabolite purification processes. This table should be populated with experimental data obtained during the execution of the protocols.

Purification Step	Total Weight (mg)	Aspochracin Concentration (mg/g)	Purity (%)	Recovery (%)
Crude Extract	1000	50	5	100
Silicic Acid Chromatography	100	450	45	90
Crystallization	40	980	98	80

Visualizations

Diagram 1: Experimental Workflow for Aspochracin Extraction and Purification

Caption: Workflow for Aspochracin Extraction and Purification.

References

• 1. The Secondary Metabolites and Biosynthetic Diversity From Aspergillus ochraceus - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantification of Aspochracin Using High-Performance Liquid Chromatography (HPLC)

Abstract

This application note details a proposed High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of aspochracin (B153754), a cyclotripeptide mycotoxin produced by various species of the fungus Aspergillus, including Aspergillus ochraceus.[1][2][3] Aspochracin has demonstrated insecticidal, antimicrobial, and cytotoxic activities, making its accurate quantification crucial for research and developmental applications in agriculture and pharmacology.[1][2] The described method utilizes a reverse-phase C18 column with UV detection, providing a reliable and reproducible approach for the determination of aspochracin in fungal extracts and other relevant matrices.

Introduction

Experimental

Materials and Reagents

• Aspochracin standard (purity ≥95%)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Methanol (HPLC grade)

• Formic acid (analytical grade)

• Aspergillus ochraceus culture or sample extract containing aspochracin

Instrumentation

• HPLC system equipped with a quaternary pump, autosampler, column oven, and a UV-Vis or Diode Array Detector (DAD).

• Analytical balance

• Vortex mixer

• Centrifuge

• Syringe filters (0.45 µm)

Chromatographic Conditions

A reverse-phase HPLC method is proposed for the separation and quantification of aspochracin.

Parameter	Recommended Condition
Column	C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	A: Water with 0.1% Formic AcidB: Acetonitrile with 0.1% Formic Acid
Gradient Elution	0-5 min: 30% B5-20 min: 30% to 90% B20-25 min: 90% B25-26 min: 90% to 30% B26-30 min: 30% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 265 nm
Injection Volume	20 µL

Note: These conditions are a starting point and may require optimization based on the specific HPLC system and column used.

Protocols

Standard Solution Preparation

• Primary Stock Solution (1 mg/mL): Accurately weigh 1 mg of aspochracin standard and dissolve it in 1 mL of methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the primary stock solution with the mobile phase (initial conditions: 70% A, 30% B) to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

Sample Preparation (from Fungal Culture)

• Extraction: Lyophilize the fungal mycelium or broth. Extract a known amount of the lyophilized material with a suitable solvent such as ethyl acetate (B1210297) or methanol.[1][2] Use an extraction ratio of 1:10 (sample:solvent, w/v).

• Sonication: Sonicate the mixture for 30 minutes to ensure complete extraction.

• Centrifugation: Centrifuge the extract at 4000 rpm for 15 minutes to pellet the solid debris.

• Evaporation: Carefully transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in a known volume of the initial mobile phase.

• Filtration: Filter the reconstituted sample through a 0.45 µm syringe filter into an HPLC vial before injection.

Method Validation (Hypothetical Data)

The proposed HPLC method should be validated for linearity, precision, accuracy, Limit of Detection (LOD), and Limit of Quantification (LOQ). The following table presents hypothetical but expected quantitative data for a validated method.

Parameter	Result
Linearity (R²)	> 0.999
Range	1 - 100 µg/mL
Retention Time (RT)	Approximately 15.2 min
Precision (RSD%)	< 2%
Accuracy (Recovery %)	95 - 105%
LOD	0.3 µg/mL
LOQ	1.0 µg/mL

Experimental Workflow

Caption: Experimental workflow for the quantification of aspochracin by HPLC.

Signaling Pathway (Illustrative)

While aspochracin's precise signaling pathway for its bioactivities is a subject of ongoing research, a generalized diagram can illustrate its interaction with a target cell.

Caption: Generalized signaling pathway of aspochracin's interaction with a target cell.

Conclusion

The proposed HPLC method provides a framework for the reliable quantification of aspochracin. The method is based on established chromatographic principles for the analysis of fungal secondary metabolites and offers good sensitivity and specificity. Further optimization and validation of this method with specific sample matrices will ensure its suitability for various research and quality control applications.

References

• 1. Aspergillus ochraceus: Metabolites, Bioactivities, Biosynthesis, and Biotechnological Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. The Secondary Metabolites and Biosynthetic Diversity From Aspergillus ochraceus - PMC [pmc.ncbi.nlm.nih.gov]

Application Note and Protocol: Aspochracin Cytotoxicity Testing on Insect Cell Lines

Introduction

Aspochracin, a cyclotripeptide mycotoxin produced by fungi of the genus Aspergillus, notably Aspergillus ochraceus, has demonstrated insecticidal properties.[1][2][3] It is composed of N-methyl-L-alanine, N-methyl-L-valine, and L-ornithine, with an octatrienoic acid side chain that is crucial for its biological activity.[3][4] Understanding the cytotoxic effects of Aspochracin on insect cells is vital for its potential development as a bio-insecticide. This document provides a detailed protocol for assessing the cytotoxicity of Aspochracin on common insect cell lines, such as Spodoptera frugiperda (Sf9) cells, using a colorimetric MTT assay. Furthermore, it outlines methods to investigate apoptosis as a potential mechanism of cytotoxic action.

Materials and Methods

Cell Lines and Culture Conditions

• Cell Line: Spodoptera frugiperda Sf9 cells.

• Culture Medium: Grace's Insect Medium, supplemented with 10% Fetal Bovine Serum (FBS), 10 U/mL penicillin, and 10 µg/mL streptomycin.

• Culture Conditions: Cells are maintained in T-75 flasks at 27°C in a non-humidified, ambient air incubator.

Reagents and Equipment

• Aspochracin (source to be specified by the researcher)

• Dimethyl sulfoxide (B87167) (DMSO, cell culture grade)

• Grace's Insect Medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Phosphate-Buffered Saline (PBS), pH 7.4

• Trypsin-EDTA (0.25%)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• MTT Solubilization Solution (e.g., 10% SDS in 0.01 M HCl)

• 96-well flat-bottom cell culture plates

• T-75 cell culture flasks

• Hemocytometer or automated cell counter

• Microplate reader (absorbance at 570 nm)

• Inverted microscope

• Standard cell culture equipment (e.g., biosafety cabinet, incubator, centrifuge)

Experimental Protocols

Cell Culture and Maintenance

• Maintain Sf9 cells in T-75 flasks with Grace's Insect Medium supplemented with 10% FBS and antibiotics.

• Subculture cells every 2-3 days when they reach 80-90% confluency.

• To subculture, gently dislodge adherent cells by tapping the flask. For strongly adherent cells, use a cell scraper or a brief treatment with Trypsin-EDTA.

• Centrifuge the cell suspension at 200 x g for 5 minutes, discard the supernatant, and resuspend the cell pellet in fresh medium.

• Seed new T-75 flasks at a density of 2 x 10^5 cells/mL.

Aspochracin Stock Solution Preparation

• Prepare a 10 mg/mL stock solution of Aspochracin in DMSO.

• Sterilize the stock solution by filtering through a 0.22 µm syringe filter.

• Store the stock solution in aliquots at -20°C. Avoid repeated freeze-thaw cycles.

MTT Cytotoxicity Assay

• Cell Seeding:

  • Harvest Sf9 cells in the logarithmic growth phase.

  • Perform a cell count using a hemocytometer and assess viability via Trypan Blue exclusion (should be >95%).

  • Seed 100 µL of cell suspension into each well of a 96-well plate at a density of 5 x 10^4 cells/well.

  • Incubate the plate at 27°C for 24 hours to allow for cell attachment.

• Aspochracin Treatment:

  • Prepare serial dilutions of Aspochracin from the stock solution in culture medium to achieve final concentrations ranging from (for example) 0.1 to 100 µg/mL. The final DMSO concentration should not exceed 0.5% (v/v) in all wells.

  • Include a vehicle control (medium with 0.5% DMSO) and a negative control (medium only).

  • Carefully remove the medium from the wells and add 100 µL of the respective Aspochracin dilutions or control solutions.

  • Incubate the plate at 27°C for 24 and 48 hours.

• MTT Assay and Absorbance Reading:

  • After the incubation period, add 10 µL of 5 mg/mL MTT solution to each well.

  • Incubate the plate for 4 hours at 27°C, protected from light.

  • After incubation, add 100 µL of MTT solubilization solution to each well to dissolve the formazan (B1609692) crystals.

  • Gently pipette up and down to ensure complete solubilization.

  • Measure the absorbance at 570 nm using a microplate reader.

Data Analysis

• Subtract the absorbance of the blank wells (medium only) from all other readings.

• Calculate the percentage of cell viability using the following formula: % Cell Viability = (Absorbance of treated cells / Absorbance of vehicle control cells) x 100

• Plot the percentage of cell viability against the Aspochracin concentration.

• Determine the half-maximal inhibitory concentration (IC50) value by performing a non-linear regression analysis using appropriate software (e.g., GraphPad Prism).

Data Presentation

Table 1: Cytotoxicity of Aspochracin on Sf9 Insect Cells

Aspochracin Concentration (µg/mL)	% Cell Viability (24h) ± SD	% Cell Viability (48h) ± SD
Vehicle Control (0)	100 ± 4.5	100 ± 5.2
0.1	98.2 ± 3.8	95.1 ± 4.9
1	85.7 ± 5.1	78.4 ± 6.3
10	52.3 ± 4.9	45.6 ± 5.8
50	21.5 ± 3.2	15.8 ± 2.9
100	8.9 ± 2.1	5.4 ± 1.7
IC50 (µg/mL)	Calculated Value	Calculated Value

Note: The data presented in this table is hypothetical and for illustrative purposes only. Actual results will vary depending on experimental conditions.

Visualizations

Experimental Workflow

Caption: Experimental workflow for Aspochracin cytotoxicity testing.

Hypothetical Signaling Pathway for Aspochracin-Induced Apoptosis

Caption: Hypothetical pathway of Aspochracin-induced apoptosis.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
High variability between replicate wells	Inconsistent cell seeding, pipetting errors, edge effects.	Ensure a homogenous cell suspension before seeding. Use a multichannel pipette for consistency. Avoid using the outer wells of the plate.
Low absorbance readings in control wells	Low cell number, poor cell health, contamination.	Ensure cells are in the logarithmic growth phase. Check for contamination. Optimize cell seeding density.
Aspochracin precipitation in media	Low solubility of the compound.	Decrease the final concentration of Aspochracin. Increase the final DMSO concentration slightly (not exceeding cytotoxic levels).
No dose-dependent effect observed	Concentration range is too high or too low. Aspochracin is not cytotoxic to the cell line.	Test a broader range of concentrations. Verify the activity of the Aspochracin stock.

Conclusion

This application note provides a comprehensive protocol for evaluating the cytotoxicity of Aspochracin on insect cell lines. The MTT assay is a reliable and high-throughput method for determining cell viability and calculating IC50 values. Further investigation into the mechanism of action, such as the induction of apoptosis, will provide a more complete understanding of Aspochracin's insecticidal properties at the cellular level. The provided workflows and hypothetical signaling pathway serve as a foundation for researchers to design and execute their studies on this promising bio-insecticide candidate.

References

• 1. Aspergillus ochraceus: Metabolites, Bioactivities, Biosynthesis, and Biotechnological Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structure of aspochracin, an insecticidal metabolite of Aspergillus ochraceus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. The Secondary Metabolites and Biosynthetic Diversity From Aspergillus ochraceus - PMC [pmc.ncbi.nlm.nih.gov]

Field Application Techniques for Aspochracin-Based Biopesticides: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aspochracin (B153754) is a cyclotripeptide metabolite produced by the fungus Aspergillus ochraceus. It has demonstrated notable insecticidal properties, inducing paralysis in various insect species.[1] As a naturally derived compound, aspochracin presents a promising avenue for the development of effective and potentially more environmentally benign biopesticides. The key to its insecticidal activity lies in its molecular structure, specifically the triene side chain, as its saturation leads to a complete loss of bioactivity.[2]

These application notes provide a comprehensive guide for the field application of aspochracin-based biopesticides, drawing from established principles of microbial pest control and the available data on aspochracin. The protocols outlined below are intended to serve as a foundational framework for researchers and professionals in the development and evaluation of aspochracin formulations for agricultural use.

Data Summary

The following tables summarize the currently available quantitative data on aspochracin's insecticidal activity. It is important to note that research is ongoing, and the spectrum of activity and optimal application parameters are still under investigation.

Table 1: Insecticidal Spectrum and Efficacy of Aspochracin

Target Insect	Developmental Stage	Method of Administration	Minimum Effective Concentration	Observed Effect
Silkworm (Bombyx mori)	Larvae	Injection	17 µg/g	Paralysis
Fall Webworm (Hyphantria cunea)	Larvae	Injection	17 µg/g	Paralysis

Data on other insect species, application methods (e.g., contact, ingestion), and LC50/LD50 values are not yet extensively available in published literature.

Experimental Protocols

Protocol 1: Extraction and Purification of Aspochracin from Aspergillus ochraceus

This protocol is adapted from methods used for the extraction of other metabolites from Aspergillus species.[3][4][5]

1. Fungal Culture:

• Inoculate Aspergillus ochraceus on a suitable sterile solid-state fermentation medium (e.g., rice, wheat bran) or in a liquid broth.
• Incubate at 25-30°C for 14-21 days to allow for sufficient mycelial growth and metabolite production.

2. Extraction:

• Harvest the fungal culture and mycelium.
• Perform a solvent extraction using an organic solvent such as ethyl acetate (B1210297) or chloroform-methanol.
• Repeat the extraction process three times to ensure maximum yield.
• Combine the organic extracts and concentrate them under reduced pressure using a rotary evaporator.

3. Purification:

• Subject the crude extract to column chromatography using silica (B1680970) gel.
• Elute the column with a gradient of solvents (e.g., hexane-ethyl acetate or chloroform-methanol) to separate the different components.
• Monitor the fractions using thin-layer chromatography (TLC) to identify those containing aspochracin.
• Pool the aspochracin-containing fractions and further purify using techniques such as preparative high-performance liquid chromatography (HPLC) to obtain pure aspochracin.

Protocol 2: Formulation of an Aspochracin-Based Biopesticide

The formulation is critical for protecting the active ingredient from environmental degradation and ensuring effective delivery to the target pest. An oil-based formulation is often suitable for fungal metabolites.

1. Materials:

• Purified Aspochracin
• Carrier Oil (e.g., mineral oil, vegetable oil)
• Emulsifier (e.g., Tween 80, Triton X-100)
• UV Protectant (e.g., lignin, carbon-based materials)
• Sticker/Adjuvant (to improve adherence to foliage)

2. Procedure:

• Dissolve the purified aspochracin in a small amount of a suitable organic solvent.
• Add the aspochracin solution to the carrier oil and mix thoroughly.
• Incorporate the emulsifier, UV protectant, and sticker into the oil mixture.
• Homogenize the mixture to create a stable oil dispersion (OD) formulation.
• Store the formulation in a cool, dark place to maintain stability.

Protocol 3: Field Efficacy Trial for Aspochracin Biopesticide

1. Experimental Design:

• Select a suitable field site with a known population of the target insect pest.
• Design a randomized complete block design with a minimum of four replicates for each treatment.
• Treatments should include:
• Untreated Control
• Vehicle Control (formulation without aspochracin)
• Aspochracin Biopesticide (at various concentrations)
• Positive Control (a commercial standard insecticide)

2. Application:

• Calibrate spray equipment to ensure uniform coverage.
• Apply the treatments as a foliar spray, ensuring thorough coverage of the plant surfaces where the target pest is active.
• Record environmental conditions (temperature, humidity, wind speed) at the time of application. The efficacy of microbial biopesticides can be influenced by these factors.[6][7][8][9]

3. Data Collection:

• Assess the pest population (e.g., number of larvae per plant) before and at regular intervals after treatment (e.g., 24, 48, 72 hours, and 7 days).
• Record any phytotoxicity symptoms on the treated plants.
• Collect data on crop yield and quality at harvest.

4. Data Analysis:

• Analyze the data using appropriate statistical methods (e.g., ANOVA) to determine the efficacy of the aspochracin biopesticide compared to the controls.
• Calculate the percentage of pest reduction for each treatment.

Signaling Pathways and Workflows

The precise molecular target of aspochracin is not yet fully elucidated; however, its induction of paralysis suggests a neurotoxic mode of action. The following diagram illustrates a generalized workflow for the development and application of an aspochracin-based biopesticide.

Workflow for Aspochracin Biopesticide Development and Application.

The following diagram depicts a hypothetical signaling pathway for a neurotoxin inducing paralysis, which may be analogous to the mode of action of aspochracin.

Hypothetical signaling pathway for aspochracin-induced paralysis.

Conclusion

Aspochracin holds significant potential as a bio-insecticide. The protocols and information provided herein offer a starting point for the systematic development and evaluation of aspochracin-based biopesticides. Further research is critically needed to elucidate its precise mode of action, expand the knowledge of its insecticidal spectrum, and optimize formulations and field application strategies for sustainable pest management.

References

• 1. Aspergillus ochraceus: Metabolites, Bioactivities, Biosynthesis, and Biotechnological Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Secondary Metabolites and Biosynthetic Diversity From Aspergillus ochraceus - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Medium-Scale Production and Purification of Ochratoxin A, a Metabolite of Aspergillus ochraceus - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Medium-scale production and purification of ochratoxin A, a metabolite of Aspergillus ochraceus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Influence of Temperature and Relative Humidity on the Insecticidal Efficacy of Metarhizium anisopliae against Larvae of Ephestia kuehniella (Lepidoptera: Pyralidae) on Wheat - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Effect of Temperature and Relative Humidity on Growth of Aspergillus and Penicillium spp. and Biocontrol Activity of Pseudomonas protegens AS15 against Aflatoxigenic Aspergillus flavus in Stored Rice Grains - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Effect of temperature and humidity on pathogenicity of native Beauveria bassiana isolate against Musca domestica L - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing Aspochracin Production in Aspergillus ochraceus Cultures

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield of aspochracin (B153754) from Aspergillus ochraceus cultures.

Frequently Asked Questions (FAQs)

Q1: What is aspochracin and why is it of interest?

A1: Aspochracin is a cyclotripeptide, a type of non-ribosomal peptide, produced by the fungus Aspergillus ochraceus. It is composed of N-methyl-l-alanine, N-methyl-l-valine, and l-ornithine, with an octatrienoic acid side chain.[1] Aspochracin has garnered interest due to its insecticidal properties.[1] Like other secondary metabolites from Aspergillus species, it is part of a diverse group of compounds with potential applications in medicine and agriculture.[2][3][4]

Q2: What are the general culture conditions for Aspergillus ochraceus growth?

A2: Aspergillus ochraceus is a versatile fungus that can be cultivated on various media. While specific conditions for optimal aspochracin production are not extensively documented, general culture parameters can be derived from studies on other secondary metabolites like ochratoxin A. The fungus is typically grown at temperatures between 25-30°C.[5][6][7] Common liquid culture media include Potato Dextrose Broth (PDB) and Yeast Extract Sucrose (B13894) (YES) broth.[5][6] Solid-state fermentation on substrates like wheat or rice has also been shown to support high yields of other secondary metabolites.

Q3: How is aspochracin biosynthesized?

A3: Aspochracin is a non-ribosomal peptide, meaning it is synthesized by large, multi-domain enzymes called Non-Ribosomal Peptide Synthetases (NRPSs) rather than by ribosomes.[8][9] These NRPSs activate and link the constituent amino acids in a specific sequence. The biosynthesis of such secondary metabolites is often encoded by a cluster of genes (Biosynthetic Gene Cluster or BGC) that includes the NRPS genes and genes for tailoring enzymes, such as those responsible for the addition of the fatty acid side chain.[2][10] While the specific BGC for aspochracin in A. ochraceus is not yet fully characterized in the available literature, understanding the general mechanism of NRPSs is key to manipulating its production.

Troubleshooting Guide

This guide addresses common issues encountered during Aspergillus ochraceus fermentation for aspochracin production.

Problem	Potential Causes	Troubleshooting Steps
Low or No Aspochracin Yield	Inappropriate culture medium composition.	- Optimize Carbon Source: Test different carbon sources (e.g., glucose, sucrose, maltose) and concentrations. High sucrose concentrations (e.g., 16-32%) have been shown to affect the production of other secondary metabolites.[11] - Optimize Nitrogen Source: Experiment with various nitrogen sources (e.g., yeast extract, peptone, ammonium (B1175870) salts) and C:N ratios. - Trace Element Limitation: Ensure the medium contains essential trace elements, as they can be critical for both growth and secondary metabolism.[12]
Suboptimal physical parameters (pH, temperature, aeration).	- pH Control: Monitor and control the pH of the culture medium. The optimal pH for secondary metabolite production may differ from the optimal pH for fungal growth. For some Aspergillus species, a lower pH (around 4.0-5.5) can favor toxin production.[13][14] - Temperature Optimization: While growth occurs over a broader range, secondary metabolite production is often optimal within a narrower temperature window (e.g., 25-30°C).[7][13] - Aeration and Agitation: Vary the shaking speed in liquid cultures to assess the impact of aeration. Insufficient or excessive aeration can inhibit secondary metabolite production.
Strain degradation or variation.	- Use Fresh Cultures: Initiate experiments from fresh spore suspensions or mycelial stocks. Repeated subculturing can lead to a decline in secondary metabolite production. - Strain Screening: If possible, screen different isolates of A. ochraceus, as secondary metabolite production can be highly variable between strains.[5][6]
Inconsistent Aspochracin Yields	Variability in inoculum preparation.	- Standardize Inoculum: Use a consistent method for inoculum preparation, ensuring a uniform spore concentration or mycelial mass in each fermentation batch. - Spore Viability: Check the viability of the spores used for inoculation.
Fluctuations in culture conditions.	- Monitor and Control: Tightly control all fermentation parameters (temperature, pH, agitation) throughout the experiment.
Poor Fungal Growth	Inadequate nutrient availability.	- Review Medium Composition: Ensure the culture medium provides all essential macro- and micronutrients for fungal growth.
Presence of inhibitory substances.	- Check Water and Reagent Quality: Use high-purity water and reagents to avoid introducing inhibitory contaminants.
Unsuitable pH or temperature.	- Adjust Initial pH: Set the initial pH of the medium to a level that supports germination and initial growth (typically around 5.5-6.5). - Incubate at Optimal Growth Temperature: Ensure the incubator is maintaining the correct temperature for fungal growth (around 25-30°C).

Experimental Protocols

Protocol 1: General Liquid Fermentation for Aspochracin Production

• Inoculum Preparation:

  • Grow A. ochraceus on a solid medium like Potato Dextrose Agar (PDA) at 25°C for 7-10 days until sporulation is observed.

  • Harvest spores by flooding the plate with a sterile solution of 0.01% Tween 80 and gently scraping the surface with a sterile loop.

  • Determine the spore concentration using a hemocytometer and adjust to the desired concentration (e.g., 1 x 10^6 spores/mL).

• Fermentation:

  • Prepare the desired liquid fermentation medium (e.g., Yeast Extract Sucrose - YES broth). A common composition is 2% yeast extract and 15% sucrose.[5]

  • Dispense the medium into Erlenmeyer flasks (e.g., 50 mL in a 250 mL flask).

  • Autoclave the flasks and allow them to cool to room temperature.

  • Inoculate each flask with the prepared spore suspension.

  • Incubate the flasks on a rotary shaker (e.g., 150-200 rpm) at 25-30°C for the desired fermentation period (e.g., 7-14 days).

• Extraction and Analysis:

  • Separate the mycelium from the culture broth by filtration.

  • Extract the culture filtrate with an appropriate organic solvent (e.g., ethyl acetate).

  • Concentrate the organic extract under reduced pressure.

  • Analyze the extract for the presence and quantity of aspochracin using techniques like High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Protocol 2: Solid-State Fermentation (SSF)

• Substrate Preparation:

  • Use a solid substrate such as shredded wheat or rice.

  • Add a specific amount of water to achieve the desired moisture content and autoclave.

• Inoculation and Incubation:

  • Inoculate the sterile, cooled substrate with a spore suspension of A. ochraceus.

  • Incubate the culture under controlled temperature and humidity for an extended period (e.g., 14 days).

• Extraction and Analysis:

  • Extract the entire solid culture with a suitable solvent.

  • Filter and process the extract as described for liquid fermentation.

Data Presentation

Table 1: Influence of Culture Parameters on Secondary Metabolite Production in Aspergillus spp.

Parameter	Condition	Effect on Growth	Effect on Secondary Metabolite Yield	Reference(s)
Temperature	25-30°C	Optimal	Generally Optimal	[7][13]
< 20°C or > 35°C	Reduced	Significantly Reduced	[7][13]
pH	4.0 - 6.5	Tolerated	Can be Favorable	[13][14]
> 7.0	Variable	Often Reduced	[14]
Carbon Source	Sucrose	Good	Often supports high yields	[11]
Glucose	Good	Variable, can be repressive at high concentrations
Nitrogen Source	Yeast Extract	Excellent	Often supports high yields	[11]
Peptone	Good	Good
Aeration	Moderate Agitation	Good	Generally Favorable
Static Culture	Reduced	Can sometimes trigger specific pathways	[5]

Note: This table is a generalized summary based on studies of various secondary metabolites in Aspergillus species, as specific quantitative data for aspochracin optimization is limited.

Visualizations

Caption: Workflow for optimizing aspochracin production.

Caption: Decision tree for troubleshooting low yield.

Caption: Simplified model of aspochracin biosynthesis.

References

• 1. academic.oup.com [academic.oup.com]
• 2. The Secondary Metabolites and Biosynthetic Diversity From Aspergillus ochraceus - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Aspergillus ochraceus: Metabolites, Bioactivities, Biosynthesis, and Biotechnological Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Ochratoxin Production by the Aspergillus ochraceus Group and Aspergillus alliaceus - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Ochratoxin production by the Aspergillus ochraceus group and Aspergillus alliaceus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Production of Ochratoxins in Different Cereal Products by Aspergillus ochraceus - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Nonribosomal peptide synthesis in Aspergillus fumigatus and other fungi - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Frontiers | Comparative Genomic Analysis of Ochratoxin A Biosynthetic Cluster in Producing Fungi: New Evidence of a Cyclase Gene Involvement [frontiersin.org]
• 11. Production of ochratoxin A by Aspergillus ochraceus in a semisynthetic medium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Conditions for Production of Ochratoxin A by Aspergillus Species in a Synthetic Medium - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Effect of temperature, water activity, and pH on growth and production of ochratoxin A by Aspergillus niger and Aspergillus carbonarius from Brazilian grapes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Enhanced Aspochracin Biosynthesis

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed protocols for researchers, scientists, and drug development professionals working on enhancing the biosynthesis of Aspochracin from Aspergillus ochraceus.

Frequently Asked Questions (FAQs)

Q1: What is Aspochracin and why is it of interest?

A1: Aspochracin is a cyclotripeptide nonribosomal peptide produced by the fungus Aspergillus ochraceus. It is composed of N-methyl-L-alanine, N-methyl-L-valine, and L-ornithine, with an octatrienoic acid side chain. Its significant insecticidal activity makes it a compound of interest for the development of novel biopesticides.

Q2: What are the typical basal media for cultivating Aspergillus ochraceus?

A2: Common basal media for Aspergillus ochraceus cultivation include Potato Dextrose Broth (PDB) and Yeast Extract-Sucrose (YES) broth.[1] While these media support fungal growth, they may not be optimal for Aspochracin production, which often requires specific nutritional cues.

Q3: How can I shift the metabolic output of Aspergillus ochraceus towards Aspochracin production?

A3: The "One Strain, Many Compounds" (OSMAC) approach is key. By systematically altering the media composition—such as carbon and nitrogen sources, precursor amino acids, and trace elements—it is possible to influence the expression of specific biosynthetic gene clusters. To enhance Aspochracin production, a focus on providing its constituent amino acids is a primary strategy.

Q4: Are there known precursor molecules that can be added to the medium to enhance Aspochracin yield?

A4: Yes, since Aspochracin is a nonribosomal peptide, the direct supplementation of its constituent amino acids—L-alanine, L-valine, and L-ornithine—into the culture medium is a highly recommended strategy to potentially boost production. The fungus may also require specific precursors for the octatrienoic acid side chain, which is derived from fatty acid metabolism.

Q5: What are the general fermentation parameters for Aspergillus ochraceus?

A5: Aspergillus ochraceus is typically cultured at temperatures between 25-30°C with agitation (around 150-200 rpm) for submerged liquid fermentations. The pH of the medium is also a critical parameter, often maintained between 5.0 and 7.0 for optimal growth and secondary metabolite production.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or no Aspochracin production, but good fungal growth.	1. The biosynthetic gene cluster for Aspochracin is silent under the current culture conditions.2. The medium lacks specific precursors for Aspochracin biosynthesis.3. The fermentation parameters (pH, temperature, aeration) are not optimal for secondary metabolism.	1. Implement the OSMAC approach by testing a variety of carbon and nitrogen sources (see Table 1).2. Supplement the medium with L-alanine, L-valine, and L-ornithine (see Table 2 for suggested concentrations).3. Optimize fermentation parameters such as pH, temperature, and agitation speed.
Inconsistent Aspochracin yields between batches.	1. Variability in the inoculum preparation (spore concentration, age).2. Inconsistent quality of media components.3. Fluctuations in fermentation conditions.	1. Standardize the inoculum preparation protocol, ensuring a consistent spore count and age.2. Use high-purity, certified media components from a reliable supplier.3. Calibrate and monitor all fermentation equipment (bioreactors, shakers, incubators) regularly.
Difficulty in extracting and detecting Aspochracin.	1. Inefficient extraction solvent.2. Degradation of the compound during extraction.3. Low sensitivity of the analytical method.	1. Test a range of organic solvents for extraction, such as ethyl acetate (B1210297) or butanol.2. Perform extraction at low temperatures and minimize exposure to light and extreme pH.3. Optimize your HPLC or LC-MS method for the detection of cyclotripeptides. Use a known standard if available.
High production of other secondary metabolites (e.g., Ochratoxin A) instead of Aspochracin.	1. The culture conditions are favoring the biosynthesis of other compounds.2. The specific strain of Aspergillus ochraceus may be a high producer of other metabolites.	1. Modify the media composition significantly. For example, if you are using a rich medium like YES broth, try a minimal medium supplemented with Aspochracin precursors.2. Consider strain improvement through mutagenesis or genetic engineering to downregulate competing biosynthetic pathways.

Data Presentation

Table 1: Effect of Carbon and Nitrogen Sources on Aspochracin Production (Hypothetical Data)

Carbon Source (30 g/L)	Nitrogen Source (5 g/L)	Biomass (g/L)	Aspochracin Titer (mg/L)
Glucose	Peptone	15.2	25.6
Sucrose	Yeast Extract	18.5	15.3
Fructose	Ammonium Sulfate	12.8	8.1
Maltose	Sodium Nitrate	16.1	32.4
Glucose	L-Proline	14.9	45.8

This table illustrates how changing carbon and nitrogen sources can influence both fungal growth (biomass) and the production of the target compound, Aspochracin. The hypothetical data suggests that a combination of glucose and L-proline may be favorable.

Table 2: Effect of Precursor Amino Acid Supplementation on Aspochracin Production (Hypothetical Data)

Supplementation	Concentration (g/L)	Biomass (g/L)	Aspochracin Titer (mg/L)
Control (Basal Medium)	0	14.9	45.8
L-Alanine	1	15.1	62.3
L-Valine	1	15.0	75.1
L-Ornithine	1	14.8	68.9
L-Alanine + L-Valine + L-Ornithine	1 of each	15.3	112.7

This table demonstrates the potential impact of supplementing the culture medium with the constituent amino acids of Aspochracin. The hypothetical results indicate a significant synergistic effect when all three precursors are added.

Experimental Protocols

Protocol 1: Media Preparation for Enhanced Aspochracin Biosynthesis

Basal Medium Composition (per liter):

• Glucose: 30 g

• L-Proline: 5 g

• KH₂PO₄: 1 g

• MgSO₄·7H₂O: 0.5 g

• FeSO₄·7H₂O: 0.01 g

• Trace Element Solution: 1 ml

Trace Element Solution (per 100 ml):

• ZnSO₄·7H₂O: 0.5 g

• CuSO₄·5H₂O: 0.05 g

• MnSO₄·H₂O: 0.05 g

Precursor Supplementation (add to basal medium):

• L-Alanine: 1 g/L

• L-Valine: 1 g/L

• L-Ornithine: 1 g/L

Preparation Steps:

• Dissolve all basal medium components, except for the precursor amino acids, in 900 ml of distilled water.

• Adjust the pH to 6.0 using 1M HCl or 1M NaOH.

• Bring the volume to 1 liter with distilled water.

• Autoclave at 121°C for 15 minutes.

• Prepare a concentrated stock solution of the precursor amino acids, filter-sterilize it, and add it to the cooled sterile medium.

Protocol 2: Fermentation and Extraction of Aspochracin

• Inoculation: Inoculate 100 ml of the optimized medium in a 500 ml Erlenmeyer flask with a spore suspension of Aspergillus ochraceus to a final concentration of 1 x 10⁶ spores/ml.

• Incubation: Incubate the flasks at 28°C on a rotary shaker at 180 rpm for 7-10 days.

• Harvesting: After the incubation period, separate the mycelium from the culture broth by filtration.

• Extraction:

  • Extract the culture filtrate three times with an equal volume of ethyl acetate.

  • Pool the organic extracts and evaporate to dryness under reduced pressure.

  • Re-dissolve the dried extract in a small volume of methanol (B129727) for analysis.

• Quantification: Analyze the extract for Aspochracin content using High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Mandatory Visualizations

Caption: Hypothesized biosynthetic pathway of Aspochracin.

Caption: Experimental workflow for Aspochracin production.

References

• 1. Ochratoxin Production by the Aspergillus ochraceus Group and Aspergillus alliaceus - PMC [pmc.ncbi.nlm.nih.gov]

Reducing epimerization during Aspochracin synthesis

Welcome to the technical support center for Aspochracin synthesis. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and overcome common challenges related to stereochemical integrity during the synthesis of Aspochracin and its analogs.

Frequently Asked Questions (FAQs)

Q1: What is Aspochracin and what are its key structural features?

Aspochracin is a fungal secondary metabolite known for its insecticidal properties. It is a cyclic tripeptide with an octatrienoic acid side chain.[1] The core peptide structure consists of N-methyl L-valine, N-methyl L-alanine, and L-ornithine residues.[1] The presence of N-methylated amino acids and multiple chiral centers makes it a challenging synthetic target, particularly concerning the preservation of stereochemistry.

Q2: What is epimerization and why is it a significant problem in Aspochracin synthesis?

Epimerization is a chemical process where one stereocenter of a molecule inverts, converting a molecule into its epimer (a diastereomer that differs in configuration at only one stereocenter).[2][3][4] In peptide synthesis, this typically occurs at the α-carbon of an amino acid during the activation and coupling steps.[4][5] This is a critical issue in Aspochracin synthesis because:

• Biological Activity: The biological function of peptides is highly dependent on their specific three-dimensional conformation.[2] Even a single epimerization event can drastically alter the molecule's shape and reduce or eliminate its desired biological activity.[2]

• Purification Challenges: Epimers are diastereomers with very similar physical and chemical properties, making them extremely difficult to separate using standard chromatographic techniques.[2][3][4]

• N-Methylated Residues: Aspochracin contains N-methylated amino acids, which are known to be particularly susceptible to epimerization during synthesis.[2][6]

Q3: Which steps in the synthesis are most prone to epimerization?

Epimerization primarily occurs during the activation of the carboxylic acid group of an N-protected amino acid for coupling with the amino group of another. The most common mechanism involves the formation of a 5(4H)-oxazolone intermediate. The hydrogen on the α-carbon of the oxazolone (B7731731) is acidic and can be abstracted by a base, leading to a loss of stereochemical information. Direct enolization via proton abstraction from the activated carboxylic acid is another potential pathway, especially under basic conditions.[2]

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments, focusing on the detection and reduction of epimers.

Issue 1: HPLC/LC-MS analysis shows a significant peak corresponding to the diastereomeric (epimerized) product.

• Question: My final product or intermediate peptide fragment shows a doublet or a shoulder on the main peak in the chromatogram. How can I confirm this is an epimer and how do I reduce it?

• Answer:

  • Confirmation: The first step is to confirm that the impurity is indeed an epimer. This can often be done by synthesizing the epimer intentionally (e.g., using the D-amino acid) and comparing its retention time. Advanced analytical techniques like chiral chromatography or Marfey's method can also be used for unambiguous stereochemical assignment.[7]

  • Troubleshooting Strategy: The presence of a significant epimer peak points to suboptimal coupling conditions. The primary factors to investigate are the coupling reagent, base, solvent, and temperature. Refer to the decision workflow below to systematically address the issue.

// Invisible nodes for better layout {rank=same; Start;} {rank=same; Coupling_Reagent;} {rank=same; Base;} {rank=same; Temperature;} {rank=same; Solvent;} {rank=same; End;} } dot Caption: A logical workflow for troubleshooting and reducing epimerization.

Issue 2: Epimerization is particularly high when coupling an N-methylated amino acid.

• Question: I am observing over 10% epimerization at the N-methyl-Val or N-methyl-Ala residue. What are the best practices for these specific couplings?

• Answer: Coupling N-methylated amino acids is notoriously difficult and prone to epimerization.[2][6]

  • Recommended Reagents: Uronium/aminium-based reagents are generally more successful than carbodiimides for these couplings. HATU, in particular, is a highly efficient coupling reagent for both solution and solid-phase reactions involving N-methyl amino acids.[6] COMU is another excellent choice, offering high coupling efficiency with a reduced risk of epimerization compared to HATU.[8][9] Phosphonium reagents like PyAOP have also been shown to be highly effective.[10]

  • Base Selection: The choice of base is critical. A weaker, non-nucleophilic base should be used. N,N-Diisopropylethylamine (DIPEA) is commonly used, but if epimerization is still an issue, switching to a weaker base like N-methylmorpholine (NMM) or a sterically hindered base like 2,4,6-trimethylpyridine (B116444) (sym-collidine) is recommended.[6][11]

  • Additive Strategy: The simultaneous use of 1-hydroxybenzotriazole (B26582) (HOBt) and Cu(II) salts (like CuCl₂) with carbodiimide (B86325) coupling reagents has been shown to suppress epimerization to less than 0.1%, even when coupling N-methyl amino acids.[12]

Quantitative Data Summary

The selection of coupling reagents and additives significantly impacts the degree of epimerization. The following table summarizes the performance of various common reagents.

Coupling Reagent/Additive Combination	Typical Base	Relative Coupling Speed	Epimerization Risk	Key Considerations
Carbodiimides
DCC or DIC / HOBt	NMM	Moderate	Low to Moderate	HOBt is an essential additive to minimize racemization.[6][10]
DIC / HOAt	NMM/DIPEA	Fast	Low	HOAt is generally more effective at suppressing epimerization than HOBt.[6]
EDC / HOBt / CuCl₂	NMM	Moderate	Very Low	The addition of CuCl₂ can dramatically suppress epimerization, especially for N-methyl residues.[12]
Uronium/Aminium Salts
HBTU / HOBt	DIPEA	Fast	Low to Moderate	A classic reagent, but can be outperformed by newer options.
HATU / HOAt	DIPEA/Collidine	Very Fast	Very Low	Highly effective for difficult couplings, including N-methylated amino acids.[6][10][11]
COMU	DIPEA	Very Fast	Very Low	Considered one of the most efficient reagents with minimal epimerization risk.[8][9] Byproducts are water-soluble, aiding purification.[9]
Phosphonium Salts
PyBOP	DIPEA	Fast	Low	A reliable reagent for both solution and solid-phase synthesis.
PyAOP	DIPEA	Very Fast	Very Low	Particularly effective for coupling N-protected N-methyl amino acids.[10]

Key Experimental Protocol

Protocol: Epimerization-Suppressed Coupling of an N-Protected Amino Acid

This protocol provides a generalized method for coupling an amino acid (e.g., Fmoc-N-Me-Val-OH) to a peptide chain, designed to minimize epimerization.

• Reagent Preparation:

  • Dissolve the N-terminal deprotected peptide-resin or amino-component (1.0 eq) in anhydrous N,N-Dimethylformamide (DMF).

  • In a separate vessel, dissolve the N-protected amino acid (e.g., Fmoc-N-Me-Val-OH) (1.5 eq) and an additive such as OxymaPure or HOAt (1.5 eq) in anhydrous DMF.

  • Prepare a solution of the coupling reagent (e.g., COMU or DIC) (1.5 eq) in anhydrous DMF.

  • Prepare a solution of the base (e.g., DIPEA) (3.0 eq) in anhydrous DMF.

• Reaction Setup (Pre-activation Method):

  • Cool the solution of the N-protected amino acid and additive to 0°C in an ice bath under an inert atmosphere (Nitrogen or Argon).

  • Add the coupling reagent solution to the cooled amino acid/additive mixture. Allow the activation to proceed for 5-10 minutes at 0°C.

  • Add the activated amino acid mixture to the vessel containing the deprotected peptide.

  • Slowly add the base (DIPEA) to the reaction mixture while maintaining the temperature at 0°C.

• Reaction Monitoring:

  • Allow the reaction to stir at 0°C for 2 hours, then let it warm to room temperature.

  • Monitor the reaction progress using a qualitative test (e.g., Kaiser test for primary amines or chloranil (B122849) test for secondary amines). The reaction is typically complete within 2-4 hours.

• Work-up and Purification:

  • Once the reaction is complete, filter the resin (if on solid phase) and wash thoroughly with DMF, Dichloromethane (DCM), and Methanol.

  • For solution-phase synthesis, quench the reaction and perform standard aqueous work-up and extraction, followed by chromatographic purification.

• Analysis:

  • Cleave a small sample of the peptide from the resin (if applicable).

  • Analyze the crude product by reverse-phase HPLC (RP-HPLC) to determine the diastereomeric ratio and assess the level of epimerization.

Visualization of Key Concepts

References

• 1. Aspergillus ochraceus: Metabolites, Bioactivities, Biosynthesis, and Biotechnological Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Epimerisation in Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Epimerisation in Peptide Synthesis [ouci.dntb.gov.ua]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. bachem.com [bachem.com]
• 7. mdpi.com [mdpi.com]
• 8. luxembourg-bio.com [luxembourg-bio.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. peptide.com [peptide.com]
• 11. Epimerization of peptide nucleic acids analogs during solid-phase synthesis: optimization of the coupling conditions for increasing the optical purity - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 12. Suppression of epimerization by cupric (II) salts in peptide synthesis using free amino acids as amino components - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Photostability of Aspochracin Formulations

Welcome to the technical support center for Aspochracin formulations. This resource provides researchers, scientists, and drug development professionals with targeted troubleshooting guides and frequently asked questions (FAQs) to address photostability challenges. While specific public data on Aspochracin photostability is limited, the guidance herein is based on established principles of peptide and small molecule photochemistry, formulation science, and international regulatory guidelines.

Frequently Asked Questions (FAQs)

FAQ 1: My Aspochracin formulation shows potency loss over time. How can I confirm if photodegradation is the cause?

Answer:

To determine if light exposure is causing the degradation of your Aspochracin formulation, you must conduct a controlled photostability study. The most widely accepted framework for this is the ICH Q1B guideline.[1][2][3] This involves exposing your formulation to standardized light conditions while keeping a control sample in the dark and monitoring for changes.

A significant difference in degradation between the light-exposed sample and the dark control strongly indicates photosensitivity. The overall process involves sample preparation, controlled light exposure, and analysis.[3]

Caption: Workflow for a confirmatory photostability study based on ICH Q1B guidelines.

Experimental Protocol: Confirmatory Photostability Study

This protocol outlines the steps for conducting a photostability study according to ICH Q1B guidelines.[2][4]

• Sample Preparation:

  • Prepare a sufficient quantity of one batch of the Aspochracin formulation.

  • Divide the batch into at least two groups: "Exposed" and "Dark Control."

  • Package the "Exposed" samples in chemically inert, transparent containers.

  • Completely wrap the "Dark Control" samples in aluminum foil to protect them from light.

  • If testing packaging, place additional samples in their immediate and marketing packs.[2]

• Exposure Conditions:

  • Place all samples (Exposed and Dark Control) side-by-side in a calibrated photostability chamber.

  • The light source should conform to ICH Q1B options (e.g., a Xenon lamp or a combination of cool white fluorescent and near-UV lamps).[2][5]

  • Expose the samples to an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter.[2]

  • Maintain a constant temperature and humidity throughout the study to minimize thermal degradation.

• Analysis:

  • At predetermined time points (e.g., 0, 6, 12, 24 hours of exposure), withdraw samples from both groups.

  • Use a validated, stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC), to determine the remaining concentration of Aspochracin.[6]

  • Characterize any significant degradation products using techniques like LC-MS to aid in understanding the degradation pathway.[7]

  • Assess physical properties such as appearance, color, and pH.

• Evaluation:

  • Compare the results from the "Exposed" samples to the "Dark Control." If the loss of potency or increase in degradants is significantly greater in the exposed samples, the formulation is considered photolabile.

FAQ 2: What are the potential chemical mechanisms behind Aspochracin photodegradation?

Answer:

Aspochracin is a cyclotripeptide containing an N-octa-2,4,6-trienoyl side chain.[8] This structure presents several potential sites for photodegradation. While direct photolysis can occur, degradation is often accelerated by photosensitizers (including some excipients or impurities) that generate reactive oxygen species (ROS).[9][10]

Potential degradation pathways include:

• Photo-oxidation: The conjugated triene system in the side chain is a strong chromophore that can absorb UV light, making it susceptible to oxidation. Aromatic amino acid residues, if present in similar molecules, are also known sites for photo-oxidation.[11][12]

• Isomerization: The double bonds in the triene side chain can undergo cis-trans isomerization upon light absorption, potentially altering the molecule's conformation and biological activity.

• Peptide Backbone Cleavage: High-energy UV radiation can lead to the cleavage of peptide bonds, although this is generally less common than side-chain modifications.

Caption: Potential photodegradation pathways for a photosensitive molecule like Aspochracin.

FAQ 3: What formulation strategies and excipients can enhance the photostability of Aspochracin?

Answer:

Several strategies can be employed to protect Aspochracin from photodegradation. These can be broadly categorized as using photoprotective excipients, advanced formulation technologies, and appropriate packaging.

Table 1: Summary of Photostabilization Strategies

Strategy Category	Mechanism of Action	Examples
UV Absorbers	Competitively absorb incident UV radiation, converting it into harmless thermal energy.	Benzophenones, Cinnamates, Titanium Dioxide (for topical/suspension forms).[13]
Antioxidants / Free Radical Scavengers	Inhibit photo-oxidation by neutralizing reactive oxygen species (ROS) or free radicals generated during light exposure.	Ascorbic Acid (Vitamin C), Butylated Hydroxytoluene (BHT), Sodium Metabisulfite.
Quenchers	Deactivate the excited state of the photosensitive molecule, returning it to the ground state before it can degrade.	Carotenoids (e.g., Beta-carotene), certain amino acids.
Complexation Agents	Encapsulate the photosensitive part of the molecule, shielding it from light.	Cyclodextrins (e.g., HP-β-CD) can form inclusion complexes.[14]
Advanced Formulations	Entrap the drug within a matrix or vesicle, physically protecting it from light.	Liposomes, Niosomes, Nanoparticles (e.g., PLGA microparticles).[12][14]
Opaque/Amber Packaging	Block the transmission of harmful wavelengths of light to the formulation.	Amber glass vials/bottles, Opaque plastic containers, Aluminum foil overwrap.[13]

FAQ 4: How do I select the most suitable photostabilizer for my Aspochracin formulation?

Answer:

Selecting the right stabilizer requires a systematic approach. The choice depends on the formulation type (e.g., aqueous, organic, solid), the identified degradation mechanism, and excipient compatibility. A decision tree can guide this process.

Caption: Decision tree for selecting a photostabilization strategy for Aspochracin.

Experimental Protocol: Screening Photostabilizers

• Preparation: Prepare several small, identical batches of your Aspochracin formulation.

  • Control: No stabilizer added.

  • Test Groups: Add a different type or concentration of a selected stabilizer to each batch (e.g., Batch A + 0.1% Ascorbic Acid; Batch B + 0.05% BHT; Batch C + 1% HP-β-CD).

• Exposure: Place aliquots of all batches in transparent vials inside a photostability chamber. Keep dark controls for each batch.

• Analysis: Expose all samples to a fixed, aggressive light dose (e.g., 24 hours under ICH conditions).

• Evaluation: Assay all samples for remaining Aspochracin. Calculate the percent degradation for each.

Table 2: Illustrative Data from a Stabilizer Screening Study

Formulation Batch	Stabilizer Added	% Aspochracin Remaining (Dark Control)	% Aspochracin Remaining (Light Exposed)	% Photodegradation
1 (Control)	None	99.5%	65.2%	34.3%
2	0.1% Ascorbic Acid	99.3%	88.7%	10.6%
3	0.05% BHT	99.6%	75.4%	24.2%
4	1% HP-β-CD	99.4%	92.1%	7.3%

Note: Data is for illustrative purposes only.

Based on this hypothetical data, both Ascorbic Acid and HP-β-CD show significant photoprotective effects, with HP-β-CD being the most effective.

FAQ 5: Which analytical methods are best for monitoring Aspochracin and its photodegradants?

Answer:

A stability-indicating analytical method is crucial. This is a validated quantitative method that can accurately measure the active ingredient without interference from degradants, excipients, or impurities.

Table 3: Recommended Analytical Methods for Photostability Studies

Method	Purpose	Key Considerations
High-Performance Liquid Chromatography (HPLC) with UV Detection	Primary Method for Quantification. To measure the concentration of Aspochracin accurately over time.[6]	The method must be validated for specificity to prove it can separate Aspochracin from all potential photodegradants. Use a diode-array detector (DAD) to check for peak purity.
Liquid Chromatography-Mass Spectrometry (LC-MS/MS)	Identification of Degradants. To determine the chemical structure of the molecules formed during degradation.[7]	Essential for understanding the degradation pathway. This knowledge helps in selecting the most appropriate stabilization strategy.
Visual Inspection	Physical Changes. To observe changes in color, clarity (for solutions), or physical appearance.	A simple but critical test. Photodegradation often leads to discoloration (e.g., yellowing).
pH Measurement	Chemical Environment. To monitor changes in the acidity or alkalinity of liquid formulations.	Degradation can sometimes produce acidic or basic byproducts, altering the pH and potentially accelerating further degradation.

References

• 1. ICH Q1B Photostability testing of new active substances and medicinal products - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 2. ema.europa.eu [ema.europa.eu]
• 3. jordilabs.com [jordilabs.com]
• 4. ICH Testing of Pharmaceuticals – Part 1 - Exposure Conditions [atlas-mts.com]
• 5. ICH guideline for photostability testing: aspects and directions for use - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. An Overview of Conventional and Emerging Analytical Methods for the Determination of Mycotoxins [mdpi.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. The Secondary Metabolites and Biosynthetic Diversity From Aspergillus ochraceus - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The role of excipients and package components in the photostability of liquid formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Photochemical and Structural Studies on Cyclic Peptide Models - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Strategies for overcoming protein and peptide instability in biodegradable drug delivery systems - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Photodegradation - Wikipedia [en.wikipedia.org]
• 14. Light-sensitive drugs in topical formulations: stability indicating methods and photostabilization strategies - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Scaling Up Aspochracin Production for Field Trials

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in scaling up the production of aspochracin (B153754) for field trials. Aspochracin, a cyclotripeptide with insecticidal properties produced by the fungus Aspergillus ochraceus, is a promising candidate for development as a bio-insecticide.[1] This guide offers detailed experimental protocols, data presentation in structured tables, and visualizations to address common challenges encountered during the fermentation, purification, and scale-up processes.

Frequently Asked Questions (FAQs)

Q1: What is aspochracin and what is its biosynthetic origin?

A1: Aspochracin is a nonribosomal peptide, a type of secondary metabolite, produced by the fungus Aspergillus ochraceus.[1][2] Its structure consists of N-methyl-L-valine, N-methyl-L-alanine, and L-ornithine residues, along with an octatrienoic acid side chain.[1] Like other fungal nonribosomal peptides, it is synthesized by a large, multi-domain enzyme complex known as a nonribosomal peptide synthetase (NRPS).[3][4][5][6][7][8][9] While the specific NRPS gene cluster for aspochracin has not been fully characterized, it is understood that these enzymes activate and link amino acid precursors in an assembly-line fashion.[7][8]

Q2: What are the major challenges in scaling up aspochracin production?

A2: Scaling up fungal fermentations from laboratory to pilot or commercial scale presents several challenges.[10] These include maintaining process consistency in terms of temperature, pH, dissolved oxygen, and agitation, which can significantly impact fungal morphology and metabolite production.[10][11][12] Oxygen transfer can become limited in larger bioreactors with viscous fungal cultures.[13] Additionally, ensuring the purity and stability of the product during downstream processing and preventing contamination are critical hurdles.[14][15]

Q3: How can I optimize the fermentation medium for enhanced aspochracin yield?

Troubleshooting Guide

Fermentation Issues

Problem	Potential Cause(s)	Troubleshooting Steps
Low Aspochracin Yield	Suboptimal media composition.	Conduct media optimization studies using techniques like one-factor-at-a-time or Response Surface Methodology (RSM) to determine the best carbon and nitrogen sources and their concentrations.[16][17][18]
Inadequate aeration or agitation.	Optimize agitation and aeration rates to ensure sufficient dissolved oxygen levels without causing excessive shear stress on the fungal mycelia.[11][12][13][22] Monitor fungal morphology, as pellet formation can impact productivity.[11]
Incorrect pH or temperature.	Determine the optimal pH and temperature for aspochracin production through small-scale fermentation trials. Maintain these parameters throughout the fermentation process using automated control systems in the bioreactor.[10]
Inconsistent Batch-to-Batch Production	Variability in inoculum quality.	Standardize inoculum preparation by controlling spore concentration, age, and viability.[23]
Fluctuations in fermentation parameters.	Ensure tight control over key parameters like pH, temperature, and dissolved oxygen using calibrated probes and automated control loops.[10]
Contamination	Non-sterile equipment, media, or inoculum.	Implement and validate strict sterilization protocols for the bioreactor, media, and all transfer lines.[14][15] Check for leaks in seals and O-rings.[14]
Poor aseptic technique during sampling or inoculation.	Use aseptic techniques for all manipulations. Inoculate through a sterile port rather than opening the vessel.[14]

Downstream Processing Issues

Problem	Potential Cause(s)	Troubleshooting Steps
Poor Recovery of Aspochracin	Inefficient extraction from the fermentation broth.	Optimize the solvent system and extraction parameters (e.g., pH, temperature, contact time) for maximal aspochracin recovery.
Degradation of aspochracin during processing.	Investigate the stability of aspochracin under different pH and temperature conditions to identify and avoid harsh treatments.
Low Purity of Final Product	Ineffective chromatographic separation.	Screen different chromatography resins (e.g., reverse-phase, ion-exchange) and optimize the mobile phase composition and gradient to improve the separation of aspochracin from impurities.
Presence of co-eluting impurities.	Employ multi-step purification strategies, combining different chromatographic techniques based on different separation principles (e.g., hydrophobicity, charge, size).

Experimental Protocols

Submerged Fermentation of Aspergillus ochraceus for Aspochracin Production

This protocol outlines a general procedure for the submerged fermentation of Aspergillus ochraceus to produce aspochracin. Optimization of specific parameters is recommended for maximizing yield.

a. Inoculum Preparation:

• Grow Aspergillus ochraceus on Potato Dextrose Agar (PDA) plates at 28°C for 7-10 days until sporulation is observed.

• Harvest spores by adding sterile 0.1% Tween 80 solution to the plate and gently scraping the surface with a sterile loop.

• Determine the spore concentration using a hemocytometer.

• Inoculate a seed culture medium (e.g., Potato Dextrose Broth) with a final spore concentration of 1 x 10^6 spores/mL.[24]

• Incubate the seed culture at 28°C on a rotary shaker at 150-200 rpm for 48-72 hours.

b. Fermentation in Bioreactor:

• Sterilize the production medium in the bioreactor. A suitable basal medium could be Malt Extract Broth or a synthetic medium that can be optimized.[25]

• Inoculate the production medium with 5-10% (v/v) of the seed culture.

• Maintain the fermentation parameters at their optimal setpoints. Based on general fungal fermentations, initial parameters to test could be:

  • Temperature: 28°C

  • pH: 5.5 - 6.5 (controlled with automated addition of acid/base)

  • Agitation: 150 - 250 rpm (optimize based on fungal morphology and dissolved oxygen)[11]

  • Aeration: 1.0 vvm (volume of air per volume of medium per minute)

• Monitor the fermentation by periodically taking samples to measure biomass, substrate consumption, and aspochracin concentration.

• Harvest the fermentation broth when aspochracin production reaches its maximum, typically in the stationary phase.

Quantification of Aspochracin using High-Performance Liquid Chromatography (HPLC)

This protocol provides a general framework for developing an HPLC method for aspochracin quantification. Method development and validation are essential.

a. Sample Preparation:

• Centrifuge a sample of the fermentation broth to separate the mycelium from the supernatant.

• Extract the supernatant with an equal volume of a suitable organic solvent such as ethyl acetate (B1210297) or a mixture of methanol (B129727) and dichloromethane.[26]

• Evaporate the organic solvent to dryness under reduced pressure.

• Reconstitute the dried extract in a known volume of the mobile phase.

• Filter the reconstituted sample through a 0.22 µm syringe filter before HPLC analysis.

b. HPLC Conditions (starting point for method development):

• Column: C18 reverse-phase column (e.g., 250 x 4.6 mm, 5 µm).[27]

• Mobile Phase: A gradient of acetonitrile (B52724) and water (both may contain 0.1% formic acid or trifluoroacetic acid to improve peak shape).

• Flow Rate: 1.0 mL/min.[27]

• Detection: UV detector at a wavelength determined by a UV scan of a purified aspochracin standard.

• Quantification: Create a standard curve using a purified and quantified aspochracin standard.

Downstream Processing for Aspochracin Purification

This protocol outlines a general multi-step process for the purification of aspochracin from the fermentation broth.

a. Solid-Liquid Separation:

• Separate the fungal biomass from the fermentation broth using filtration or centrifugation.

b. Liquid-Liquid Extraction:

• Extract the cell-free supernatant with a suitable water-immiscible organic solvent (e.g., ethyl acetate) to partition the aspochracin into the organic phase.

c. Concentration:

• Concentrate the organic extract under reduced pressure using a rotary evaporator.

d. Chromatographic Purification:

• Silica (B1680970) Gel Chromatography: As a first step, use silica gel column chromatography with a gradient of a non-polar and a polar solvent (e.g., hexane (B92381) and ethyl acetate) to fractionate the crude extract.

• Reverse-Phase Chromatography: Further purify the aspochracin-containing fractions using preparative reverse-phase HPLC with a C18 column and a water/acetonitrile or water/methanol gradient.

e. Final Polishing:

• If necessary, a final purification step such as size-exclusion chromatography can be used to remove any remaining impurities.

• The purity of the final product should be assessed by analytical HPLC.

Visualizations

Caption: Fermentation Troubleshooting Workflow.

Caption: Aspochracin Production Scale-Up Logic.

References

• 1. Aspergillus ochraceus: Metabolites, Bioactivities, Biosynthesis, and Biotechnological Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Secondary Metabolites and Biosynthetic Diversity From Aspergillus ochraceus - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Nonribosomal peptide synthetase genes pesL and pes1 are essential for Fumigaclavine C production in Aspergillus fumigatus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A survey of nonribosomal peptide synthetase (NRPS) genes in Aspergillus nidulans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Phylogenomic analysis of non-ribosomal peptide synthetases in the genus Aspergillus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 7. researchgate.net [researchgate.net]
• 8. Frontiers | How to improve the production of peptidyl compounds in filamentous fungi [frontiersin.org]
• 9. Engineering the biosynthesis of fungal nonribosomal peptides - Natural Product Reports (RSC Publishing) [pubs.rsc.org]
• 10. Confidently scaling-up microbial fermentation: Overcoming common challenges | INFORS HT [infors-ht.com]
• 11. Effect of agitation speed on the morphology of Aspergillus niger HFD5A-1 hyphae and its pectinase production in submerged fermentation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. dialnet.unirioja.es [dialnet.unirioja.es]
• 14. How to troubleshoot bioreactor contamination | INFORS HT [infors-ht.com]
• 15. Handling fermenters and troubleshooting | PPTX [slideshare.net]
• 16. taylorfrancis.com [taylorfrancis.com]
• 17. researchgate.net [researchgate.net]
• 18. mdpi.com [mdpi.com]
• 19. Frontiers | Response surface methodology-based optimization of Inonotus hispidus’ liquid fermentation medium and evaluation of its exopolysaccharide activities [frontiersin.org]
• 20. Response Surface Methodology for Optimization of Media Components for Production of Lipase from Bacillus subtilis KUBT4 - PMC [pmc.ncbi.nlm.nih.gov]
• 21. mdpi.com [mdpi.com]
• 22. researchgate.net [researchgate.net]
• 23. horizon.documentation.ird.fr [horizon.documentation.ird.fr]
• 24. biorxiv.org [biorxiv.org]
• 25. Frontiers | Comprehensive Secondary Metabolite Profiling Toward Delineating the Solid and Submerged-State Fermentation of Aspergillus oryzae KCCM 12698 [frontiersin.org]
• 26. Comprehensive guide to extracting and expressing fungal secondary metabolites: Aspergillus fumigatus as a case study - PMC [pmc.ncbi.nlm.nih.gov]
• 27. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Aspochracin: A Comparative Analysis of its Efficacy Against Other Leading Mycoinsecticides

For Immediate Release

[City, State] – [Date] – In the ever-evolving landscape of pest management, the demand for effective and environmentally conscious solutions has led to a surge in research on mycoinsecticides. Among these, aspochracin (B153754), a secondary metabolite of the fungus Aspergillus ochraceus, has demonstrated notable insecticidal properties. This guide provides a comprehensive comparison of the efficacy of aspochracin with other prominent mycoinsecticides, namely Beauveria bassiana, Metarhizium anisopliae, and Cordyceps fumosorosea, supported by available experimental data. This document is intended for researchers, scientists, and drug development professionals in the field of pest control.

Executive Summary

Aspochracin exhibits insecticidal activity, primarily causing paralysis and mortality in lepidopteran larvae. However, a significant gap exists in publicly available, standardized quantitative data (e.g., LC50 values from contact or oral toxicity assays) for aspochracin, making direct, robust comparisons with other mycoinsecticides challenging. In contrast, extensive research has quantified the efficacy of Beauveria bassiana, Metarhizium anisopliae, and Cordyceps fumosorosea against a wide range of insect pests. These fungi typically infect their hosts through cuticular penetration and produce a cocktail of insecticidal toxins. While aspochracin presents a potentially targeted mode of action, further research is required to establish its comparative efficacy and potential as a commercial mycoinsecticide.

Aspochracin: Profile and Efficacy

Aspochracin is a cyclotripeptide metabolite produced by the fungus Aspergillus ochraceus.[1] Its insecticidal properties were first identified in the late 1960s.

Experimental Data on Aspochracin Efficacy

Initial studies demonstrated that aspochracin is lethal to the larvae of the silkworm (Bombyx mori) and the fall webworm (Hyphantria cunea) when administered via injection. A minimal concentration of 17 µg/g was found to cause paralysis and subsequent death in silkworm larvae.[2] Furthermore, aspochracin exhibited contact toxicity to first instar larvae and eggs of the silkworm when applied using a dipping method.[3] A critical structural feature for its bioactivity is the presence of a conjugated triene in its side chain; hydrogenation of this structure leads to a complete loss of insecticidal activity.[2][3]

Despite these initial findings, there is a conspicuous absence of publicly available LC50 (lethal concentration, 50%) or LD50 (lethal dose, 50%) values from standardized contact or oral toxicity bioassays for aspochracin against a range of insect pests. This lack of data hinders a direct quantitative comparison with other mycoinsecticides.

Mode of Action

The observed paralysis in insects treated with aspochracin strongly suggests a neurotoxic mode of action, potentially targeting the neuromuscular junction.[2] However, the specific molecular target and the precise signaling pathways disrupted by aspochracin in insects have yet to be elucidated.

Comparative Mycoinsecticides: Efficacy and Mode of Action

In contrast to aspochracin, several other mycoinsecticides have been extensively studied and commercialized. These entomopathogenic fungi represent the current benchmark for commercially available fungal-based pest control.

Beauveria bassiana

Beauveria bassiana is a widely used mycoinsecticide with a broad host range. It infects insects upon contact, with conidia adhering to the cuticle, germinating, and penetrating the host's body. The fungus then proliferates in the hemolymph, producing various toxins that lead to insect death.

Metarhizium anisopliae

Similar to B. bassiana, Metarhizium anisopliae is a soil-dwelling fungus that acts as a contact insecticide. It is effective against a variety of insect pests. Upon penetration of the cuticle, it produces a range of insecticidal secondary metabolites, including destruxins.

Cordyceps fumosorosea

Cordyceps fumosorosea (formerly known as Isaria fumosorosea) is another entomopathogenic fungus with a broad host range. It infects insects via cuticular penetration and produces several insecticidal compounds.

Quantitative Efficacy Comparison

The following tables summarize the available quantitative data on the efficacy of Beauveria bassiana, Metarhizium anisopliae, and Cordyceps fumosorosea against various insect pests. The absence of comparable data for aspochracin is a notable limitation.

Table 1: Efficacy of Beauveria bassiana Against Various Insect Pests

Target Pest	Life Stage	LC50 / EC50	Exposure Time	Reference
Spodoptera frugiperda	1st Instar Larvae	97.42% mortality at 1x10⁹ conidia/ml	10 days	[4]
Tetranychus urticae	Adults	3.3 x 10⁶ conidia/mL	-	[5]
Lycorma delicatula	Nymphs	90-93% mortality	14 days	[6]
Lycorma delicatula	Adults	82-99% mortality	14 days	[6]
Argas persicus	Adults	5 x 10⁹ conidia/mL	-

Table 2: Efficacy of Metarhizium anisopliae Against Various Insect Pests

Target Pest	Life Stage	LC50 / EC50	Exposure Time	Reference
Spodoptera frugiperda	1st Instar Larvae	61.33% mortality at 1x10⁹ conidia/ml	10 days	[4]
Aphis fabae	Adults & Nymphs	84.2% mortality (Metarril product)	-	[7]
Dermacentor albipictus	Larvae	74-99% control	-	[3]
Argas persicus	Adults	3 x 10¹¹ conidia/mL	-

Table 3: Efficacy of Cordyceps fumosorosea Against Various Insect Pests

Target Pest	Life Stage	LC50 / EC50	Exposure Time	Reference
Aphis craccivora	1st Instar Nymphs	46.35 µg/mL	3 days	[2]
Bemisia tabaci	1st Instar Nymphs	62.67 µg/mL	3 days	[2]

Experimental Protocols

Detailed experimental protocols are crucial for the replication and validation of efficacy studies.

Aspochracin Bioassay Protocols (as described in historical literature)

• Injection Method (Bombyx mori and Hyphantria cunea):

  • Aspochracin was dissolved in a suitable solvent.

  • The solution was injected into the larval body cavity at various concentrations.

  • Larvae were observed for signs of paralysis and mortality. The minimal effective concentration was determined.[2][7]

• Dipping Method (Bombyx mori eggs and 1st Instar Larvae):

  • Aspochracin was prepared in an aqueous solution.

  • Silkworm eggs or first instar larvae were dipped into the solution for a specified duration.

  • Treated subjects were transferred to a clean environment and monitored for mortality.[2][3]

General Mycoinsecticide Bioassay Protocol (Contact Toxicity)

A standardized protocol for evaluating the efficacy of mycoinsecticides like Beauveria bassiana, Metarhizium anisopliae, and Cordyceps fumosorosea typically involves the following steps:

• Fungal Spore Suspension Preparation: Conidia are harvested from fungal cultures and suspended in a sterile aqueous solution containing a surfactant (e.g., Tween 80) to ensure even dispersal. The concentration of spores (conidia/mL) is determined using a hemocytometer.

• Insect Treatment: Test insects are exposed to the fungal suspension through various methods such as dipping, spraying, or application to a substrate they will come in contact with.

• Incubation: Treated insects are maintained under controlled conditions of temperature and humidity optimal for fungal germination and infection.

• Mortality Assessment: Mortality is recorded at regular intervals.

• Confirmation of Mycosis: Dead insects are often surface-sterilized and placed in a humid chamber to encourage the outgrowth of the fungus, confirming that mortality was due to the mycoinsecticide.

• Data Analysis: Mortality data is used to calculate LC50 or LT50 (lethal time, 50%) values.

Signaling Pathways and Mode of Action

Aspochracin

As previously mentioned, the exact signaling pathway targeted by aspochracin is unknown. The induction of paralysis suggests interference with neuronal signaling, potentially at the level of neurotransmitter release or receptor binding at the neuromuscular junction.

Other Mycoinsecticides

The mode of action of entomopathogenic fungi is a multi-step process:

Caption: General mode of action for entomopathogenic fungi.

Insect immune systems have evolved to recognize and combat fungal infections through signaling pathways such as the Toll and Imd pathways. These pathways lead to the production of antimicrobial peptides that can inhibit fungal growth. The success of a mycoinsecticide depends on its ability to overcome these host defenses.

Caption: Simplified insect immune response to fungal infection.

Conclusion and Future Directions

Aspochracin demonstrates clear insecticidal potential, particularly against lepidopteran pests. However, the lack of standardized efficacy data makes it difficult to position it relative to established mycoinsecticides like Beauveria bassiana, Metarhizium anisopliae, and Cordyceps fumosorosea.

For future research and development, the following are critical:

• Standardized Bioassays: Conducting rigorous contact and oral toxicity bioassays of aspochracin against a panel of economically important insect pests to determine LC50 and LD50 values.

• Mode of Action Studies: Elucidating the specific molecular target and signaling pathways affected by aspochracin to understand its mechanism of action and potential for resistance development.

• Formulation Development: Investigating stable and effective formulations of aspochracin to enhance its field performance and shelf-life.

A deeper understanding of aspochracin's efficacy and mode of action will be essential to unlock its potential as a valuable tool in integrated pest management strategies.

References

• 1. mdpi.com [mdpi.com]
• 2. (PDF) Aspochracin, a New Insecticidal Metabolite [research.amanote.com]
• 3. Molecular Mechanisms of Pyrethroid Insecticide Neurotoxicity: Recent Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Molecular Mechanism of Action of Cycloxaprid, An Oxabridged cis-Nitromethylene Neonicotinoid - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Structure of aspochracin, an insecticidal metabolite of Aspergillus ochraceus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. cales.arizona.edu [cales.arizona.edu]
• 7. The Secondary Metabolites and Biosynthetic Diversity From Aspergillus ochraceus - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling the Mechanisms: A Comparative Guide to the Mode of Action of Aspochracin and Beauvericin

A detailed examination of the molecular interactions and cellular consequences of two fungal metabolites, Aspochracin and Beauvericin, reveals a significant disparity in our current understanding of their modes of action. While Beauvericin has been the subject of extensive research, elucidating its intricate signaling pathways, the precise molecular mechanisms of Aspochracin remain largely uncharted territory.

This guide provides a comprehensive comparison based on available scientific literature, presenting a deep dive into the well-documented activities of Beauvericin and summarizing the current, more limited knowledge of Aspochracin. This information is intended for researchers, scientists, and professionals in drug development to inform future research and potential applications.

Beauvericin: An Ionophoric Agent Triggering Cell Death

Beauvericin, a cyclic hexadepsipeptide produced by various fungi, including Beauveria bassiana and several Fusarium species, is a well-characterized mycotoxin with a broad range of biological activities, including insecticidal, antimicrobial, and cytotoxic effects.[1] Its primary mode of action is attributed to its ionophoric properties, specifically its ability to form complexes with and transport cations across biological membranes, leading to a disruption of cellular ion homeostasis.[2]

A critical aspect of Beauvericin's activity is its ability to increase the intracellular concentration of calcium ions (Ca²⁺) by facilitating their influx from the extracellular environment.[3][4] This surge in cytosolic Ca²⁺ acts as a key signaling event, triggering a cascade of downstream effects that ultimately lead to programmed cell death, or apoptosis.[5][6]

Several key signaling pathways are implicated in Beauvericin-induced apoptosis:

• Mitogen-Activated Protein Kinase (MAPK) Pathway: Beauvericin has been shown to modulate the MAPK signaling cascade, a crucial pathway involved in regulating cell proliferation, differentiation, and apoptosis.[3]

• NF-κB Pathway: The nuclear factor-kappa B (NF-κB) pathway, a key regulator of inflammatory and immune responses, is also influenced by Beauvericin.[3]

• PI3K/AKT Pathway: Beauvericin can inhibit the PI3K/AKT signaling pathway, which is essential for cell survival and proliferation.[7]

• Toll-Like Receptor 4 (TLR4) Signaling: Recent studies suggest that Beauvericin can also activate the TLR4 signaling pathway, indicating a potential role in modulating the innate immune response.[8][9]

The culmination of these signaling events leads to mitochondrial dysfunction, the release of pro-apoptotic factors, and the activation of caspases, the executive enzymes of apoptosis.[5]

Quantitative Data on Beauvericin's Cytotoxicity

The cytotoxic effects of Beauvericin have been evaluated across various cell lines. The following table summarizes the reported half-maximal inhibitory concentration (IC₅₀) values.

Cell Line	Cell Type	Exposure Time (h)	IC₅₀ (µM)	Reference
H22	Murine Hepatoma	12, 24, 36	Not specified, but shows strong antiproliferative activity at 0-20 µM	[7]
Turkey peripheral mononuclear cells	Immune cells	72	Induces apoptosis at 50 µM	[7]
NG108-15	Neuronal cells	Not specified	4 (for L-type Ca²⁺ current inhibition)	[7]
Immature dendritic cells	Immune cells	Not specified	1.0	[7]
Mature dendritic cells	Immune cells	Not specified	2.9	[7]
Macrophages	Immune cells	Not specified	2.5	[7]
SH-SY5Y	Human Neuroblastoma	24	12	[10]
SH-SY5Y	Human Neuroblastoma	48	3.25	[10]

Experimental Protocols

Cell Viability Assay (MTT Assay) for Beauvericin Cytotoxicity:

To determine the cytotoxic effects of Beauvericin, a 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is commonly employed. The protocol, as described for SH-SY5Y cells, is as follows:

• Cell Seeding: SH-SY5Y cells are seeded into 96-well plates at a specific density and allowed to adhere overnight.

• Treatment: The cells are then exposed to various concentrations of Beauvericin for specific durations (e.g., 24 and 48 hours).

• MTT Incubation: After the treatment period, the medium is replaced with a fresh medium containing MTT solution (typically 0.5 mg/mL). The plates are then incubated for a few hours at 37°C to allow for the formation of formazan (B1609692) crystals by viable cells.

• Solubilization: The medium is removed, and the formazan crystals are dissolved in a solubilization solution (e.g., dimethyl sulfoxide (B87167) - DMSO).

• Absorbance Measurement: The absorbance of the resulting solution is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Cell viability is calculated as a percentage of the control (untreated) cells. The IC₅₀ value, the concentration of the compound that causes a 50% reduction in cell viability, is then determined from the dose-response curve.[10]

Signaling Pathway of Beauvericin

References

• 1. Light Signaling Regulates Aspergillus niger Biofilm Formation by Affecting Melanin and Extracellular Polysaccharide Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. The Secondary Metabolites and Biosynthetic Diversity From Aspergillus ochraceus - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Glucose and HODEs regulate Aspergillus ochraceus quorum sensing through the GprC-AcyA pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Marine-derived fungi from the genus Aspergillus (Ascomycota) and their anticancer properties - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Calcium signaling pathway is involved in non-CYP51 azole resistance in Aspergillus fumigatus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Psychrophilin E, a new cyclotripeptide, from co-fermentation of two marine alga-derived fungi of the genus Aspergillus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. (PDF) Aspochracin, a New Insecticidal Metabolite [research.amanote.com]
• 10. Design, synthesis and insecticidal activity and mechanism research of Chasmanthinine derivatives - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Aspochracin and Synthetic Pyrethroids for Insecticidal Efficacy

For Immediate Release

[City, State] – [Date] – In the ongoing search for effective and specific insect control agents, researchers are exploring a wide array of natural and synthetic compounds. This guide provides a detailed comparison of the insecticidal efficacy of aspochracin (B153754), a mycotoxin with insecticidal properties, and synthetic pyrethroids, a widely used class of chemical insecticides. This document is intended for researchers, scientists, and professionals in drug development, offering an objective analysis supported by available experimental data.

Executive Summary

Aspochracin, a cyclotripeptide metabolite produced by the fungus Aspergillus ochraceus, has demonstrated insecticidal activity, primarily causing paralysis in larval insects. Its mode of action is hypothesized to be distinct from that of synthetic pyrethroids, which are potent modulators of voltage-gated sodium channels in the insect nervous system. While synthetic pyrethroids have a long history of broad-spectrum efficacy and are well-characterized, issues of insect resistance and off-target effects are prevalent. Aspochracin and similar fungal metabolites represent a potential alternative with a different mode of action, which could be valuable in resistance management strategies. However, quantitative efficacy data for aspochracin is limited, hindering a direct and comprehensive comparison.

Data Presentation: Efficacy and Toxicity

Quantitative data on the efficacy of aspochracin is scarce in publicly available literature, making a direct comparison with the extensive data on synthetic pyrethroids challenging. The following tables summarize the available data to provide a comparative overview.

Table 1: Comparative Efficacy of Aspochracin and a Representative Synthetic Pyrethroid (Cypermethrin) against Lepidopteran Larvae

Compound	Insect Species	Bioassay Method	Efficacy Metric	Value	Citation(s)
Aspochracin	Silkworm (Bombyx mori)	Injection	Minimal Effective Concentration	17 µg/g	[1]
Cypermethrin (B145020)	Tobacco budworm (Heliothis virescens)	Topical Application	LD50	0.05 µg/g

Note: The comparison is indirect due to different bioassay methods and insect species. The minimal effective concentration for aspochracin represents the lowest dose causing paralysis, while the LD50 for cypermethrin is the dose required to kill 50% of the test population.

Table 2: General Toxicological Profile

Feature	Aspochracin	Synthetic Pyrethroids	Citation(s)
Source	Fungal metabolite (Aspergillus ochraceus)	Synthetic chemicals	[2]
Chemical Class	Cyclotripeptide	Pyrethroid esters	[2][3]
Primary Mode of Action	Proposed: Nicotinic Acetylcholine (B1216132) Receptor (nAChR) antagonist	Voltage-gated sodium channel modulator	[4][5]
Spectrum of Activity	Appears to be narrow, primarily documented against lepidopteran larvae.	Broad-spectrum against a wide range of insect pests.	[3][4]
Key Effects on Insects	Paralysis	Hyper-excitation, paralysis, death	[1][6]
Resistance	Not documented	Widespread in many insect populations.[4]	[4]

Mode of Action and Signaling Pathways

The distinct mechanisms of action of aspochracin and synthetic pyrethroids are crucial for understanding their potential applications and for managing insecticide resistance.

Synthetic Pyrethroids: Targeting Voltage-Gated Sodium Channels

Synthetic pyrethroids exert their insecticidal effect by binding to voltage-gated sodium channels in the insect's nervous system.[5] This binding modifies the channel's gating kinetics, holding them in an open state for an extended period.[5] The continuous influx of sodium ions leads to repetitive nerve discharges, causing hyper-excitation, paralysis, and eventual death of the insect.[6]

Caption: Signaling pathway of synthetic pyrethroid neurotoxicity.

Aspochracin: A Potential Nicotinic Acetylcholine Receptor Antagonist

While the exact molecular target of aspochracin has not been definitively identified, studies on similar fungal metabolites, such as asperparaline, suggest a mode of action distinct from pyrethroids. Asperparaline has been shown to be a potent and selective blocker of insect nicotinic acetylcholine receptors (nAChRs).[4] These receptors are crucial for fast synaptic transmission in the insect central nervous system. By blocking nAChRs, these compounds prevent the binding of the neurotransmitter acetylcholine, thereby inhibiting nerve signal transmission and leading to paralysis.

Caption: Proposed signaling pathway for aspochracin's insecticidal action.

Experimental Protocols

Detailed methodologies are essential for the replication and validation of scientific findings.

Aspochracin Injection Bioassay (as described for Silkworm Larvae)

This protocol is based on the methodology used to determine the insecticidal activity of aspochracin on Bombyx mori larvae.

• Preparation of Aspochracin Solution: Aspochracin is dissolved in a suitable solvent (e.g., ethanol (B145695) or acetone) to create a stock solution. Serial dilutions are then made to obtain a range of desired concentrations.

• Insect Rearing: Silkworm larvae are reared under controlled conditions of temperature, humidity, and diet until they reach the desired instar for testing.

• Injection: A precise volume of the aspochracin solution is drawn into a microsyringe. The larva is immobilized, and the needle is carefully inserted into the larval body cavity (hemocoel). The solution is then injected.

• Observation: Following injection, the larvae are placed in a clean environment with access to food and water. They are observed at regular intervals for signs of toxicity, such as paralysis, cessation of feeding, and mortality.

• Data Analysis: The minimal effective concentration required to induce paralysis is determined. For a more quantitative measure, a dose-response curve can be generated to calculate an LD50 value.

Caption: Experimental workflow for aspochracin injection bioassay.

Synthetic Pyrethroid Topical Application Bioassay (General Protocol)

This is a standard method for determining the contact toxicity of insecticides.

• Insecticide Preparation: The synthetic pyrethroid is dissolved in a volatile solvent, typically acetone, to prepare a stock solution. A series of dilutions are made to establish a range of concentrations.

• Insect Selection: Uniformly sized and aged adult insects or larvae are selected for the assay.

• Topical Application: A micro-applicator is used to apply a precise droplet (usually 1 µl) of the insecticide solution to a specific location on the insect's body, often the dorsal thorax.

• Post-Treatment: The treated insects are transferred to clean containers with access to food and water and held under controlled environmental conditions.

• Mortality Assessment: Mortality is recorded at specified time points, typically after 24, 48, and 72 hours. An insect is considered dead if it is unable to make a coordinated movement when prodded.

• Data Analysis: The dose-response data is subjected to probit analysis to determine the LD50 (the lethal dose required to kill 50% of the test population).

Conclusion

Synthetic pyrethroids are highly effective, broad-spectrum insecticides with a well-understood mode of action targeting voltage-gated sodium channels.[4][5] However, the widespread development of resistance necessitates the discovery of novel insecticides with different molecular targets.[4] Aspochracin, a fungal metabolite, demonstrates insecticidal properties, likely through the antagonism of nicotinic acetylcholine receptors, a different mechanism from pyrethroids.[1][4] This suggests that aspochracin and similar compounds could be valuable tools in insecticide resistance management programs.

A significant gap in the current knowledge is the lack of robust, quantitative efficacy data for aspochracin against a range of economically important insect pests using standardized bioassay methods. Further research is required to fully elucidate its spectrum of activity, potency (LC50/LD50 values), and safety profile for non-target organisms. Such data will be critical in assessing the true potential of aspochracin as a viable alternative or supplement to conventional synthetic insecticides.

References

• 1. journalijpss.com [journalijpss.com]
• 2. researchgate.net [researchgate.net]
• 3. Aspergillus ochraceus: Metabolites, Bioactivities, Biosynthesis, and Biotechnological Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Microbial and Plant Derived Low Risk Pesticides Having Nematocidal Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Structure of aspochracin, an insecticidal metabolite of Aspergillus ochraceus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

The Synergistic Potential of Aspochracin: A Comparative Guide for Biopesticide Development

For Researchers, Scientists, and Drug Development Professionals

Aspochracin (B153754), a cyclotripeptide mycotoxin produced by the fungus Aspergillus ochraceus, has demonstrated notable insecticidal properties, inducing paralysis in various larval insects upon injection[1]. While research into the synergistic effects of aspochracin with other biopesticides is still in its nascent stages, understanding its potential for combination therapies is crucial for developing novel and effective pest management strategies. This guide provides a comparative analysis of the potential synergistic effects of aspochracin, drawing parallels from other peptide-based biopesticides and mycotoxins. It also outlines experimental protocols for evaluating such synergies and explores the underlying signaling pathways that could be targeted.

Understanding Synergy in Biopesticides

Synergy occurs when the combined effect of two or more agents is greater than the sum of their individual effects. In the context of biopesticides, this can lead to enhanced efficacy, reduced application rates, and a broader spectrum of activity. The interaction between two compounds can be synergistic, additive (the combined effect is equal to the sum of individual effects), or antagonistic (the combined effect is less than the sum of individual effects).

Potential Synergistic Combinations with Aspochracin

While direct experimental data on aspochracin synergy is limited, its classification as a peptide-like mycotoxin allows for informed hypotheses on potential synergistic partners. The primary modes of action for insecticidal mycotoxins and peptide-based biopesticides often involve neurotoxicity or disruption of the insect's physical barriers and internal systems.

Potential Synergistic Partners and Their Rationale:

Biopesticide Class	Potential Mechanism of Synergy with Aspochracin
Chitin (B13524) Synthesis Inhibitors	Aspochracin's potential neurotoxic effects could be complemented by agents that weaken the insect's primary physical defense, the chitinous cuticle. This could facilitate the penetration of aspochracin and lead to a more rapid onset of paralysis and mortality.
Entomopathogenic Fungi (e.g., Beauveria bassiana, Metarhizium anisopliae)	These fungi infect insects by penetrating the cuticle[2][3][4]. A sub-lethal dose of aspochracin could weaken the insect's immune response or induce stress, making it more susceptible to fungal infection.
Bacillus thuringiensis (Bt) toxins	Bt toxins act on the insect midgut, creating pores and disrupting digestion. Aspochracin, if it has neurotoxic targets accessible via the hemolymph, could act synergistically with Bt by creating a multi-pronged attack on different physiological systems.
Botanical Insecticides (e.g., Azadirachtin (B1665905), Pyrethrins)	Azadirachtin is known to affect the insect midgut[5][6][7]. Combining this with the potential neurotoxic effects of aspochracin could lead to a faster and more comprehensive disruption of insect physiology. Pyrethrins are fast-acting neurotoxins that target sodium channels[8]; their combination with a peptide-like toxin acting on a different neurological target could result in a potent synergistic effect.
Other Peptide-Based Biopesticides	Combining peptide-based biopesticides with different modes of action can be a powerful strategy[9][10][11][12][13]. For instance, a peptide that disrupts the midgut epithelium could facilitate the entry of a neurotoxic peptide like aspochracin into the hemocoel.

Experimental Protocols for Assessing Synergy

The evaluation of synergistic interactions is a critical step in the development of combination biopesticides. The following are standard methodologies that can be adapted for testing the synergistic effects of aspochracin.

Checkerboard Assay

The checkerboard assay is a widely used in vitro method to assess the interactions between two antimicrobial or insecticidal agents[11][14][15][16][17][18].

Methodology:

• Preparation of Stock Solutions: Prepare stock solutions of aspochracin and the other test biopesticide at known concentrations.

• Serial Dilutions: In a 96-well microtiter plate, perform serial dilutions of aspochracin horizontally and the second biopesticide vertically. This creates a matrix of wells with varying concentrations of both agents.

• Inoculation: Add a standardized number of target insect larvae or cells to each well. Include control wells with each agent alone and a no-treatment control.

• Incubation: Incubate the plates under controlled conditions (temperature, humidity, photoperiod) appropriate for the target insect.

• Assessment: After a predetermined period, assess the mortality or inhibition of growth in each well.

• Calculation of Fractional Inhibitory Concentration (FIC) Index: The FIC index is calculated to quantify the interaction.

  • FIC of Agent A = (MIC of A in combination) / (MIC of A alone)

  • FIC of Agent B = (MIC of B in combination) / (MIC of B alone)

  • FIC Index (FICI) = FIC of Agent A + FIC of Agent B

Interpretation of FICI:

• Synergy: FICI ≤ 0.5

• Additive: 0.5 < FICI ≤ 4.0

• Antagonism: FICI > 4.0

Time-Kill Curve Analysis

This method provides a dynamic assessment of the interaction between two agents over time.

Methodology:

• Preparation of Cultures: Prepare cultures of the target insect larvae.

• Treatment: Expose the larvae to sub-lethal concentrations of aspochracin alone, the second biopesticide alone, and the combination of both. Include an untreated control.

• Sampling: At various time points (e.g., 0, 4, 8, 12, 24 hours), take samples from each treatment group.

• Viability Assessment: Determine the number of viable larvae at each time point.

• Data Analysis: Plot the log10 of the number of viable larvae versus time. Synergy is indicated by a significant increase in the rate and extent of killing in the combination treatment compared to the most active single agent.

Visualizing Experimental and Biological Pathways

To better understand the processes involved in synergy assessment and the potential biological targets, the following diagrams are provided.

Caption: Workflow for assessing biopesticide synergy using the checkerboard assay.

Potential Signaling Pathways for Synergistic Targeting

The insect's innate immune system and cuticle integrity are critical for defense against pathogens. Targeting these systems could be a key strategy for synergistic biopesticide combinations.

The Insect Immune Response and Cuticle Barrier

The insect cuticle is the first line of defense against entomopathogenic fungi and other pathogens[3][19]. It is a complex structure composed of chitin and proteins. The insect's innate immune system, including pathways like the Toll signaling pathway, is activated upon recognition of pathogen-associated molecular patterns[20]. Mycotoxins can be detoxified by insect metabolic enzymes such as cytochrome P450s[21][22][23][24].

A synergistic approach could involve an agent that disrupts the cuticle, allowing easier access for a second agent that targets the immune system or has a neurotoxic effect. Alternatively, an inhibitor of detoxification enzymes could enhance the potency of a mycotoxin like aspochracin.

Caption: Potential targets for synergistic biopesticide action on insect defenses.

Conclusion

While direct evidence for the synergistic effects of aspochracin is currently lacking, its chemical nature as a cyclotripeptide and its insecticidal activity suggest significant potential for use in combination with other biopesticides. By targeting multiple physiological systems, such as the nervous system, the cuticle, and the midgut, synergistic combinations can lead to more robust and sustainable pest control solutions. The experimental protocols and conceptual frameworks presented in this guide provide a foundation for researchers to explore and validate the synergistic potential of aspochracin and other novel biopesticides. Further research in this area is essential for the development of next-generation integrated pest management programs.

References

• 1. Aspergillus ochraceus: Metabolites, Bioactivities, Biosynthesis, and Biotechnological Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Action on the Surface: Entomopathogenic Fungi versus the Insect Cuticle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. The effect of azadirachtin on the midgut histology of the locusts, Schistocerca gregaria and Locusta migratoria. (1993) | M. Nasiruddin | 104 Citations [scispace.com]
• 7. researchgate.net [researchgate.net]
• 8. Molecular Mechanisms of Pyrethroid Insecticide Neurotoxicity: Recent Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 9. aminoacidfertilizer.com [aminoacidfertilizer.com]
• 10. researchgate.net [researchgate.net]
• 11. Synergistic effects of short peptides and antibiotics against bacterial and fungal strains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. NAE Website - Peptides as a New Class of Biopesticide [nae.edu]
• 13. Peptide-Based Biopesticides [research.unipd.it]
• 14. benchchem.com [benchchem.com]
• 15. Antimicrobial synergy testing by inkjet printer-assisted automated checkerboard array and manual time-kill methods - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Antimicrobial Synergy Testing/Checkerboard Assay - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 17. Synergy Tests by E Test and Checkerboard Methods of Antimicrobial Combinations against Brucella melitensis - PMC [pmc.ncbi.nlm.nih.gov]
• 18. benchchem.com [benchchem.com]
• 19. Role of cuticular genes in the insect antimicrobial immune response - PMC [pmc.ncbi.nlm.nih.gov]
• 20. embopress.org [embopress.org]
• 21. researchgate.net [researchgate.net]
• 22. edepot.wur.nl [edepot.wur.nl]
• 23. researchgate.net [researchgate.net]
• 24. Mycotoxin Metabolism by Edible Insects - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal Procedures for Aspochracin

For researchers, scientists, and drug development professionals, the safe handling and disposal of bioactive compounds like Aspochracin are paramount to ensuring a secure laboratory environment and preventing environmental contamination. Aspochracin, a cyclic peptide mycotoxin produced by the fungus Aspergillus ochraceus, requires specific disposal protocols due to its potential biological activity. This guide provides essential, step-by-step procedures for the proper inactivation and disposal of Aspochracin waste, building on established protocols for mycotoxins and peptide toxins.

Immediate Safety and Handling Protocols

Before commencing any disposal procedure, it is crucial to adhere to standard laboratory safety practices. Always consult your institution's specific safety guidelines and the Safety Data Sheet (SDS) for any chemicals used in the disposal process.

Personal Protective Equipment (PPE) is mandatory:

• Gloves: Wear chemical-resistant gloves, such as nitrile gloves.

• Eye Protection: Use safety goggles or a face shield.

• Lab Coat: A buttoned lab coat is essential to protect against skin contact.

Chemical Inactivation: The Primary Method for Aspochracin Disposal

Chemical inactivation is the recommended method for rendering Aspochracin biologically inactive before disposal. This process utilizes oxidizing agents to degrade the peptide structure of the mycotoxin.

Quantitative Data for Chemical Decontamination

The following table summarizes key parameters for common chemical decontamination methods applicable to mycotoxins and peptide toxins. While specific data for Aspochracin is not available, these recommendations provide a strong basis for its effective inactivation.

Decontamination Agent	Concentration for Use	Minimum Contact Time	Notes
Sodium Hypochlorite (B82951) (Bleach)	2.5% solution with 0.25 N Sodium Hydroxide (B78521)	4 hours	Recommended for mycotoxins like T-2.[1][2][3] This combination is highly effective for complete inactivation.
1.0% solution	30 minutes	Effective for a range of other toxins and can be used for general laboratory disinfection.[1][2]
Hydrogen Peroxide	Varies by application	Varies	Can degrade peptides, but effectiveness is dependent on the peptide's amino acid composition and the presence of catalysts.[4][5][6]

Experimental Protocols: Step-by-Step Disposal Procedures

The following protocols provide detailed methodologies for the inactivation and disposal of Aspochracin in liquid and solid forms.

Protocol 1: Disposal of Liquid Aspochracin Waste

This protocol is for the treatment of solutions containing Aspochracin, such as culture filtrates or chromatography fractions.

Materials:

• Appropriate PPE (gloves, eye protection, lab coat)

• Sodium hypochlorite solution (household bleach, typically 5-6% sodium hypochlorite)

• Sodium hydroxide (NaOH)

• Chemical fume hood

• Appropriate waste container

Procedure:

• Work in a well-ventilated area, preferably within a chemical fume hood.

• Prepare the inactivation solution. For a final concentration of 2.5% sodium hypochlorite and 0.25 N NaOH, carefully mix your Aspochracin waste with the appropriate volumes of concentrated bleach and NaOH solution. For example, to treat 100 mL of waste, add a sufficient volume of bleach and NaOH stock solution to reach the target concentrations.

• Ensure thorough mixing of the waste and the inactivation solution.

• Allow for sufficient contact time. Let the mixture stand for a minimum of 4 hours to ensure complete inactivation of the mycotoxin.[1][2][3]

• Neutralize the solution (if required by your institution). After the inactivation period, the pH of the solution will be high. If necessary, neutralize the solution to a pH between 6.0 and 8.0 by slowly adding a suitable acid (e.g., hydrochloric acid) under constant stirring. This step should also be performed in a chemical fume hood.

• Dispose of the treated waste according to your institution's and local regulations for chemical waste. Do not pour untreated or highly chlorinated solutions down the drain.

Protocol 2: Disposal of Solid Aspochracin Waste

This protocol is for the disposal of solid waste contaminated with Aspochracin, such as contaminated labware (pipette tips, tubes), and personal protective equipment.

Materials:

• Appropriate PPE

• 2.5% sodium hypochlorite solution with 0.25 N NaOH

• Autoclavable biohazard bags

• Designated hazardous waste containers

Procedure:

• Segregate all contaminated solid waste into a clearly labeled, leak-proof, and autoclavable biohazard bag.

• Add the inactivation solution to the bag, ensuring all materials are thoroughly wetted. Use enough solution to saturate the waste.

• Loosely seal the bag to allow for off-gassing and let it stand for at least 4 hours.

• After chemical inactivation, securely seal the bag.

• Dispose of the bag as hazardous waste through your institution's certified waste management service. Autoclaving may be a subsequent step if required by your institutional policy for biohazardous materials, but chemical inactivation should be performed first for toxins.[1]

Mandatory Visualization: Aspochracin Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Aspochracin waste in a laboratory setting.

Caption: Workflow for the safe disposal of Aspochracin waste.

By adhering to these procedures, laboratories can effectively manage and dispose of Aspochracin waste, ensuring the safety of personnel and compliance with environmental regulations. Always prioritize safety and consult your institution's specific guidelines.

References

• 1. Toxin Inactivation – Stanford Environmental Health & Safety [ehs.stanford.edu]
• 2. uab.cat [uab.cat]
• 3. Toxin Inactivation Information | Environmental Health and Safety - Office of the Vice President for Research | The University of Iowa [ehs.research.uiowa.edu]
• 4. gerpac.eu [gerpac.eu]
• 5. Oxidative fragmentation of collagen and prolyl peptide by Cu(II)/H2O2. Conversion of proline residue to 2-pyrrolidone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]